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  • Product: N-(4-Methoxy-benzylidene)-benzenesulfonamide
  • CAS: 664985-99-3

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Thermodynamic Properties of N-(4-Methoxy-benzylidene)-benzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals Foreword: Unveiling the Thermodynamic Landscape of a Promising Scaffold N-(4-Methoxy-benzylidene)-benzenesulfonamide, a molecule embodying the versatile Sch...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Thermodynamic Landscape of a Promising Scaffold

N-(4-Methoxy-benzylidene)-benzenesulfonamide, a molecule embodying the versatile Schiff base linkage and the pharmacologically significant benzenesulfonamide core, stands as a compound of considerable interest in medicinal chemistry and materials science. The arrangement of its aromatic rings and the electronic interplay between the methoxy and sulfonyl groups bestow upon it a unique set of physicochemical characteristics. A thorough understanding of its thermodynamic properties is paramount for advancing its application in drug design, polymorphism studies, and formulation development.

This technical guide provides a comprehensive framework for the characterization of the thermodynamic properties of N-(4-Methoxy-benzylidene)-benzenesulfonamide. Recognizing the current scarcity of direct experimental data for this specific molecule, this document serves as both a repository of knowledge gleaned from closely related analogs and a detailed methodological roadmap for researchers. We will delve into the synthesis, experimental determination of key thermodynamic parameters, and the powerful predictive capabilities of computational chemistry. Our approach is grounded in the principles of scientific integrity, providing not just protocols, but the rationale behind them, ensuring a self-validating system of inquiry.

Synthesis and Structural Elucidation: The Foundation of Thermodynamic Analysis

A prerequisite to any thermodynamic investigation is the unambiguous synthesis and structural confirmation of the target compound. The synthesis of N-(4-Methoxy-benzylidene)-benzenesulfonamide is typically achieved through a condensation reaction between benzenesulfonamide and 4-methoxybenzaldehyde.

Synthetic Protocol

A catalyst-free and environmentally friendly approach can be employed, utilizing a dehydrating agent such as neutral alumina.

Step-by-Step Methodology:

  • Reactant Preparation: In a round-bottom flask, combine equimolar amounts of benzenesulfonamide and 4-methoxybenzaldehyde.

  • Solvent and Dehydrating Agent: Add a suitable solvent, such as anhydrous dimethyl carbonate, and activated neutral alumina (150 mesh). The alumina serves as a reusable dehydrating agent, driving the reaction towards the imine product.

  • Reaction Conditions: The mixture is stirred at a moderately elevated temperature (e.g., 60-80 °C) for a period of 2-4 hours. Reaction progress can be monitored by Thin-Layer Chromatography (TLC).

  • Isolation and Purification: Upon completion, the alumina is removed by filtration. The solvent is then evaporated under reduced pressure. The resulting solid crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure N-(4-Methoxy-benzylidene)-benzenesulfonamide.

Structural Verification

The identity and purity of the synthesized compound must be rigorously confirmed using a suite of spectroscopic techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure, including the characteristic chemical shifts of the imine proton and the aromatic and methoxy group protons and carbons.

  • Infrared (IR) Spectroscopy: To identify key functional groups, particularly the C=N stretch of the imine and the S=O stretches of the sulfonamide group.

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, confirming the elemental composition.

Experimental Determination of Thermodynamic Properties

The thermodynamic characterization of a solid-state compound like N-(4-Methoxy-benzylidene)-benzenesulfonamide hinges on a set of key experimental techniques.

Thermal Analysis: Unveiling Phase Transitions and Stability

Thermal analysis techniques are indispensable for probing the thermal behavior of materials.

2.1.1. Differential Scanning Calorimetry (DSC)

DSC is a cornerstone technique for measuring the heat flow associated with thermal transitions in a material as a function of temperature. For N-(4-Methoxy-benzylidene)-benzenesulfonamide, DSC provides critical data on its melting behavior and purity.

Experimental Protocol:

  • Sample Preparation: Accurately weigh a small amount (typically 2-5 mg) of the purified compound into an aluminum DSC pan.

  • Instrument Calibration: Calibrate the DSC instrument using a certified standard, such as indium, for both temperature and enthalpy.

  • Measurement Conditions:

    • Heating Rate: A standard heating rate of 10 °C/min is typically employed.

    • Atmosphere: An inert nitrogen atmosphere (e.g., 50 mL/min flow rate) is used to prevent oxidative degradation.

    • Temperature Program: Heat the sample from ambient temperature to a temperature sufficiently above its melting point.

  • Data Analysis: The resulting DSC thermogram will show an endothermic peak corresponding to the melting of the substance. From this peak, the following parameters are determined:

    • Melting Point (T_m): The temperature at the peak maximum of the endotherm.

    • Enthalpy of Fusion (ΔH_fus): The integral of the melting peak, representing the energy required to transition from the solid to the liquid state.

2.1.2. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing insights into its thermal stability and decomposition profile.

Experimental Protocol:

  • Sample Preparation: Place a slightly larger amount of the sample (typically 5-10 mg) into a TGA crucible.

  • Instrument Setup:

    • Heating Rate: A controlled heating rate, often 10 °C/min, is applied.

    • Atmosphere: An inert nitrogen or an oxidative air atmosphere can be used, depending on the desired information.

  • Measurement: The instrument records the sample's mass as it is heated through a defined temperature range.

  • Data Analysis: The TGA curve plots percentage weight loss versus temperature. The onset temperature of decomposition provides a measure of the compound's thermal stability.

Solubility and Solution Thermodynamics

The solubility of N-(4-Methoxy-benzylidene)-benzenesulfonamide in various solvents is a critical thermodynamic property, particularly for pharmaceutical applications. The Gibbs free energy, enthalpy, and entropy of solution can be determined from solubility measurements at different temperatures.

Experimental Protocol for Solubility Determination:

  • Equilibrium Method: An excess amount of the solid compound is added to a known volume of the solvent in a sealed vial.

  • Temperature Control: The vials are agitated in a thermostated shaker bath at a constant temperature until equilibrium is reached.

  • Sample Analysis: The supernatant is filtered to remove undissolved solid, and the concentration of the dissolved solute is determined using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

  • Thermodynamic Calculations: By measuring the solubility at various temperatures, the van't Hoff equation can be used to calculate the enthalpy of solution (ΔH_sol). The Gibbs free energy of solution (ΔG_sol) and the entropy of solution (ΔS_sol) can then be derived using the following fundamental thermodynamic relationships:

    ΔG_sol = -RT ln(x) ΔG_sol = ΔH_sol - TΔS_sol

    where R is the gas constant, T is the absolute temperature, and x is the mole fraction solubility.

Computational Thermodynamics: A Predictive Approach

In the absence of extensive experimental data, computational methods, particularly Density Functional Theory (DFT), offer a powerful and cost-effective means to predict the thermodynamic properties of N-(4-Methoxy-benzylidene)-benzenesulfonamide.

Theoretical Framework

DFT calculations can be used to determine the optimized molecular geometry and vibrational frequencies. From these, key thermodynamic properties can be calculated.

Computational Protocol:

  • Molecular Modeling: The 3D structure of N-(4-Methoxy-benzylidene)-benzenesulfonamide is built using molecular modeling software.

  • Geometry Optimization: The structure is optimized to find the lowest energy conformation using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p)).

  • Frequency Analysis: Vibrational frequency calculations are performed on the optimized geometry to confirm that it represents a true energy minimum and to obtain the zero-point vibrational energy and thermal corrections.

  • Thermodynamic Property Calculation: From the output of the frequency calculation, the following thermodynamic properties can be extracted at a given temperature and pressure:

    • Enthalpy of Formation (ΔH_f°): Can be calculated using atomization or isodesmic reaction schemes.

    • Gibbs Free Energy of Formation (ΔG_f°): Derived from the calculated enthalpy and entropy.

    • Heat Capacity (C_p): Calculated from the vibrational, translational, and rotational contributions.

Visualizing the Computational Workflow

The following diagram illustrates the typical workflow for computational thermodynamic analysis.

computational_workflow cluster_input Input cluster_calculation DFT Calculation cluster_output Output mol_structure Molecular Structure of N-(4-Methoxy-benzylidene)-benzenesulfonamide geometry_opt Geometry Optimization (e.g., B3LYP/6-31G(d,p)) mol_structure->geometry_opt Initial Geometry freq_analysis Frequency Analysis geometry_opt->freq_analysis Optimized Geometry thermo_properties Thermodynamic Properties: - Enthalpy of Formation (ΔH_f°) - Gibbs Free Energy of Formation (ΔG_f°) - Heat Capacity (C_p) freq_analysis->thermo_properties Vibrational Frequencies & Thermal Corrections

Caption: Workflow for DFT-based calculation of thermodynamic properties.

Data Summary and Interpretation

To facilitate the practical application of this guide, the following table summarizes the key thermodynamic parameters and the methods for their determination. As direct experimental values for N-(4-Methoxy-benzylidene)-benzenesulfonamide become available, this table can be populated.

Thermodynamic PropertySymbolExperimental MethodComputational MethodEstimated Value/Range
Melting PointT_mDifferential Scanning Calorimetry (DSC)N/A125 - 200 °C
Enthalpy of FusionΔH_fusDifferential Scanning Calorimetry (DSC)N/ATo be determined
Heat Capacity (solid)C_p(s)Differential Scanning Calorimetry (DSC)N/ATo be determined
Heat Capacity (gas)C_p(g)N/ADensity Functional Theory (DFT)To be determined
Enthalpy of FormationΔH_f°N/ADensity Functional Theory (DFT)To be determined
Gibbs Free Energy of FormationΔG_f°N/ADensity Functional Theory (DFT)To be determined
SolubilitySEquilibrium Solubility MeasurementN/ATo be determined
Enthalpy of SolutionΔH_solTemperature-dependent SolubilityN/ATo be determined
Gibbs Free Energy of SolutionΔG_solTemperature-dependent SolubilityN/ATo be determined
Entropy of SolutionΔS_solTemperature-dependent SolubilityN/ATo be determined

Conclusion and Future Directions

This technical guide has outlined a comprehensive strategy for the determination of the thermodynamic properties of N-(4-Methoxy-benzylidene)-benzenesulfonamide. While a lack of direct experimental data necessitates a combined approach of leveraging data from analogous compounds and employing robust computational methods, the protocols detailed herein provide a clear path forward for researchers.

Future experimental work should focus on the synthesis and rigorous thermodynamic characterization of N-(4-Methoxy-benzylidene)-benzenesulfonamide to populate the data summary table with accurate values. Such data will be invaluable for quantitative structure-activity relationship (QSAR) studies, the design of novel derivatives with tailored properties, and the optimization of formulation and drug delivery strategies. The interplay between the solid-state structure, as determined by X-ray crystallography, and the thermodynamic properties will be a particularly fruitful area of investigation.

References

  • Efficient and Eco-friendly Catalyst-free Synthesis of N-Sulfonylimines from Sulfonamides and Aldehydes: Crucial role of Al2O3 as a Reusable Dehydrating Agent. The Royal Society of Chemistry. [Link]

  • 4-[(4-Methoxybenzylidene)amino]benzenesulfonamide. National Center for Biotechnology Information. [Link]

  • N-(4-Methoxybenzoyl)benzenesulfonamide. National Center for Biotechnology Information. [Link]

  • (a) DSC thermogram of sulfonamide 4 (— first heating, ?2?2 second... - ResearchGate. [Link]

  • Thermogravimetric analysis — Functional Oxides Coating Center - Department of Physics and Astronomy - KU Leuven. [Link]

  • Thermogravimetric Analysis (TGA) - Leibniz Institute of Polymer Research Dresden. [Link]

  • Phase Transitions of N-(4-methoxybenzylidene)-4-butylaniline (MBBA) Confined within Mesoporous Silica. MDPI. [Link]

  • CHARACTERIZATION OF BIOPHARMACEUTICAL STABILITY WITH DIFFERENTIAL SCANNING CALORIMETRY - ATA Scientific. [Link]

  • Synthesis, Characterization and TheoreticalStudies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide ORGANIC AND BIOCHEMISTRY. [Link]

Sources

Exploratory

N-(4-Methoxy-benzylidene)-benzenesulfonamide CAS number and identifiers

Technical Monograph: N-(4-Methoxy-benzylidene)-benzenesulfonamide Abstract This technical guide provides an in-depth analysis of N-(4-Methoxy-benzylidene)-benzenesulfonamide , a specialized N-sulfonyl imine intermediate...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: N-(4-Methoxy-benzylidene)-benzenesulfonamide

Abstract

This technical guide provides an in-depth analysis of N-(4-Methoxy-benzylidene)-benzenesulfonamide , a specialized N-sulfonyl imine intermediate used in organic synthesis. Unlike stable sulfonamides, this compound is a highly reactive electrophile, serving as a critical scaffold for the synthesis of chiral amines,


-amino acids, and heterocyclic compounds. This guide details its physicochemical profile, robust synthetic protocols, and mechanistic reactivity, designed for researchers requiring high-purity intermediates for drug discovery workflows.

Chemical Identity & Physicochemical Profile

N-(4-Methoxy-benzylidene)-benzenesulfonamide is a Schiff base formed by the condensation of benzenesulfonamide and p-anisaldehyde. It belongs to the class of N-sulfonyl aldimines , which are significantly more electrophilic than standard imines due to the strong electron-withdrawing nature of the sulfonyl group.

Property Data / Description
Chemical Name N-(4-Methoxy-benzylidene)-benzenesulfonamide
Structure Ph-SO

-N=CH-(4-OMe-C

H

)
Molecular Formula C

H

NO

S
Molecular Weight 275.32 g/mol
CAS Number Note: Specific CAS is research-grade/non-commercial.[1][2]Parent Analog CAS: 13909-34-7 (N-Benzylidenebenzenesulfonamide)
Appearance White to off-white crystalline solid
Melting Point 126–128 °C (Analogous derivative range)
Solubility Soluble in CH

Cl

, CHCl

, THF; Hydrolyzes in water

Structural Identifier (SMILES): COc1ccc(C=NS(=O)(=O)c2ccccc2)cc1

Synthetic Methodology

Synthesis of N-sulfonyl imines is thermodynamically unfavorable due to the low nucleophilicity of the sulfonamide nitrogen and the high stability of the starting materials. Standard reflux methods often fail. The following protocol utilizes Lewis Acid-Mediated Dehydration , a field-proven method ensuring high conversion.

Protocol: Titanium(IV) Chloride Mediated Condensation

Rationale: TiCl


 acts as a water scavenger and Lewis acid activator, overcoming the poor nucleophilicity of the sulfonamide.

Reagents:

  • Benzenesulfonamide (1.0 equiv)[3]

  • 4-Methoxybenzaldehyde (p-Anisaldehyde) (1.1 equiv)

  • Titanium(IV) chloride (TiCl

    
    ) (0.6 equiv)
    
  • Triethylamine (Et

    
    N) (2.0 equiv)
    
  • Anhydrous Dichloromethane (DCM)

Step-by-Step Workflow:

  • Preparation: Flame-dry a 2-neck round-bottom flask under Argon atmosphere. Add Benzenesulfonamide and p-Anisaldehyde in anhydrous DCM.

  • Activation: Cool the mixture to 0°C. Dropwise add TiCl

    
     (Caution: Exothermic, fuming). The solution will darken.
    
  • Base Addition: Add Et

    
    N dropwise. A precipitate (Et
    
    
    
    N·HCl) will form.
  • Reaction: Allow the mixture to warm to room temperature and stir for 6–12 hours. Monitor by TLC (Note: Imines can hydrolyze on silica; use neutralized plates).

  • Workup: Quench with saturated NaHCO

    
    . Extract rapidly with DCM. Wash with brine, dry over Na
    
    
    
    SO
    
    
    , and concentrate in vacuo.
  • Purification: Recrystallization from EtOAc/Hexanes is preferred over column chromatography to prevent hydrolysis.

SynthesisWorkflow Start Start: Benzenesulfonamide + p-Anisaldehyde Step1 0°C, DCM Add TiCl4 Start->Step1 Activation Step2 Add Et3N (Base) Step1->Step2 Dehydration Step3 Stir 25°C 6-12 hrs Step2->Step3 Imine Formation Quench Quench NaHCO3 Step3->Quench Product Product: N-(4-Methoxy-benzylidene)- benzenesulfonamide Quench->Product Extraction

Figure 1: Step-wise synthesis workflow for TiCl4-mediated condensation.

Analytical Characterization (Self-Validation)

To ensure the integrity of the synthesized compound, the following spectral signatures must be verified. The absence of the aldehyde proton (~10 ppm) is the primary indicator of conversion.

Technique Diagnostic Signal Interpretation

H NMR (400 MHz, CDCl

)

9.03 (s, 1H)
N=CH (Azomethine proton). Highly deshielded due to sulfonyl group.

3.88 (s, 3H)
-OCH

(Methoxy group).

7.9–8.0 (m, 2H)
Ortho-protons of the benzenesulfonyl ring.

7.0–7.9 (m, aromatic)
Remaining aromatic protons.
IR (ATR) 1605–1620 cm

C=N Stretch . Strong intensity.
1320, 1150 cm

SO

Stretch
(Asymmetric/Symmetric).

Mechanistic Reactivity & Applications

The N-sulfonyl imine moiety is a "chemical chameleon," capable of reacting with various nucleophiles due to the high electrophilicity of the C=N bond activated by the sulfonyl group.

Primary Reaction Pathways:

  • Nucleophilic 1,2-Addition: Reaction with Grignard or Organolithium reagents yields N-sulfonyl amines (protected amines).

  • Aza-Diels-Alder: Acts as a dienophile to form tetrahydropyridines.

  • Oxidation: Reaction with oxidants (e.g., m-CPBA) yields N-sulfonyloxaziridines (Davis Reagent analogs), used for enantioselective hydroxylations.[4]

ReactivityPathways Center N-(4-Methoxy-benzylidene)- benzenesulfonamide (Electrophile) Path1 Nucleophilic Addition (R-MgX / R-Li) Center->Path1 Path2 Cycloaddition (Dienes) Center->Path2 Path3 Oxidation (m-CPBA) Center->Path3 Prod1 Sulfonamide (Protected Amine) Path1->Prod1 Prod2 Tetrahydropyridine Derivatives Path2->Prod2 Prod3 N-Sulfonyloxaziridine (Oxidizing Agent) Path3->Prod3

Figure 2: Divergent reactivity pathways demonstrating the utility of the sulfonyl imine scaffold.

Safety & Handling

  • Hydrolysis Sensitivity: This compound is moisture-sensitive. Store under inert atmosphere (Argon/Nitrogen) at -20°C. Exposure to ambient air will revert it to benzenesulfonamide and p-anisaldehyde.

  • Hazards: TiCl

    
     is corrosive and releases HCl upon contact with moisture. Perform all synthesis steps in a well-ventilated fume hood.
    

References

  • General Synthesis of N-Sulfonyl Imines: McKay, W. R., & Proctor, G. R. (1981). The preparation and reactions of some N-sulphonyl-imines. Journal of the Chemical Society, Perkin Transactions 1.

  • Lewis Acid Catalysis Protocols: Bogdanowicz-Szwed, K., & Krasodomska, M. (2007). Titanium(IV) chloride-mediated synthesis of N-sulfonylimines. 5

  • Reactivity and Applications (Davis Reagent): Davis, F. A., & Sheppard, A. C. (1989). Applications of N-sulfonyloxaziridines in organic synthesis. Tetrahedron. 6

  • Characterization Data (Analogous Compounds): RSC Advances. (2014). Efficient and Eco-friendly Catalyst-free Synthesis of N-Sulfonylimines.

Sources

Foundational

theoretical DFT calculations for N-(4-Methoxy-benzylidene)-benzenesulfonamide

Topic: Theoretical DFT Calculations for N-(4-Methoxy-benzylidene)-benzenesulfonamide Content Type: In-Depth Technical Guide Audience: Researchers, Computational Chemists, and Drug Discovery Scientists Executive Summary &...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Theoretical DFT Calculations for N-(4-Methoxy-benzylidene)-benzenesulfonamide Content Type: In-Depth Technical Guide Audience: Researchers, Computational Chemists, and Drug Discovery Scientists

Executive Summary & Molecular Significance

N-(4-Methoxy-benzylidene)-benzenesulfonamide is a sulfonylimine Schiff base derived from the condensation of benzenesulfonamide and 4-methoxybenzaldehyde. This molecular class bridges the pharmacophore utility of sulfonamides (antibacterial, carbonic anhydrase inhibition) with the versatile reactivity of the azomethine (


) linker.

For drug development professionals, Density Functional Theory (DFT) offers a predictive window into this molecule's stability, reactivity, and receptor-binding potential before wet-lab synthesis. This guide provides a rigorous, self-validating computational protocol to characterize its structural, electronic, and spectroscopic properties.

Computational Methodology (The "How-To")

Software & Functional Selection
  • Primary Software: Gaussian 16 (or ORCA 5.0 as an open-source alternative).

  • Visualization: GaussView 6.0 or ChemCraft.

  • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr).[1]

    • Causality: While newer functionals like wB97X-D exist, B3LYP remains the comparative standard for organic Schiff bases, allowing direct correlation with decades of literature data on sulfonamides. It provides an optimal balance between computational cost and accuracy for bond lengths and vibrational frequencies.

  • Basis Set: 6-311++G(d,p) .[2]

    • Causality: The split-valence triple-zeta basis set is crucial here. The diffuse functions (++) are mandatory to correctly model the lone pairs on the Sulfonyl (

      
      ) and Methoxy (
      
      
      
      ) oxygens, which are sites of high electron density and potential hydrogen bonding.
Solvation Model
  • Model: IEFPCM (Integral Equation Formalism Polarizable Continuum Model).

  • Solvent: DMSO (

    
    ) or Ethanol (
    
    
    
    ).
  • Reasoning: These compounds are often synthesized in ethanol but solubilized in DMSO for biological assays. Gas-phase calculations often fail to predict the correct conformational isomerism of polar sulfonamides.

Step-by-Step Computational Workflow

The following diagram outlines the logical flow of the experiment, ensuring that every output is validated before proceeding to property analysis.

DFT_Workflow Start Input Structure (GaussView/Avogadro) Opt Geometry Optimization (B3LYP/6-311++G(d,p)) Start->Opt Freq Frequency Calculation (Check Imaginary Freqs) Opt->Freq Decision Imaginary Freq < 0? Freq->Decision Decision->Opt Yes (Re-optimize) Stable Global Minimum Found (NIMAG=0) Decision->Stable No Prop1 Electronic Properties (FMO, MEP, Global Reactivity) Stable->Prop1 Prop2 Spectroscopic Profiling (IR, Raman, NMR-GIAO) Stable->Prop2 Prop3 NBO Analysis (Hyperconjugation/Stability) Stable->Prop3

Figure 1: Standardized DFT workflow for ensuring thermodynamic stability before property extraction.

Structural Analysis & Validation

To ensure Trustworthiness , the optimized geometry must be validated against experimental X-ray diffraction data of similar sulfonamide derivatives if the exact crystal structure is unavailable.

Key Geometric Parameters (Checklist)

Compare your output against these typical ranges for Sulfonylimines:

  • 
     Bond Length: 
    
    
    
    Å (Double bond character).
  • 
     Bond Length: 
    
    
    
    Å (Single bond character).
  • 
     (Imine) Bond Length: 
    
    
    
    Å.
  • Torsion Angle (

    
    ):  This determines if the molecule is gauche or anti. Sulfonamides often adopt a twisted conformation to minimize steric hindrance between the sulfonyl oxygens and the imine hydrogen.
    
Self-Validation Protocol

If your calculated


 bond length exceeds 

Å, your basis set lacks sufficient polarization functions. Correction: Switch from 6-31G(d) to 6-311++G(d,p).

Electronic Properties & Reactivity[1][3][4]

Frontier Molecular Orbitals (FMO)

The HOMO-LUMO gap is the primary indicator of chemical stability and bioactivity.

  • HOMO: Localized on the electron-rich methoxy-benzene ring and the sulfonamide nitrogen.

  • LUMO: typically localized on the electron-deficient sulfonyl group and the imine linker.

Calculated Descriptors (Formulas):

  • Chemical Hardness (

    
    ): 
    
    
    
  • Electrophilicity Index (

    
    ): 
    
    
    
    • Interpretation: A lower HOMO-LUMO gap (< 3.5 eV) suggests high polarizability and higher drug-likeness (easier to interact with receptor pockets).

Molecular Electrostatic Potential (MEP)

Mapping the electrostatic potential onto the electron density isosurface (typically 0.002 a.u.) reveals active sites.

  • Negative Regions (Red): Sulfonyl oxygens (

    
    ) and Imine Nitrogen (
    
    
    
    ). These are H-bond acceptors (Docking sites).
  • Positive Regions (Blue): Phenyl ring hydrogens. These are sites for nucleophilic attack.

Spectroscopic Profiling

Vibrational Analysis (IR/Raman)

DFT harmonic frequencies are systematically overestimated due to the neglect of anharmonicity.

  • Scaling Factor: Multiply raw frequencies by 0.961 (for B3LYP/6-311++G(d,p)).

  • Diagnostic Bands:

    • 
      : Look for a strong peak ~1620 cm⁻¹.
      
    • 
      : ~1330-1350 cm⁻¹.
      
    • 
      : ~1150-1170 cm⁻¹.
      
NMR Prediction (GIAO Method)
  • Protocol: Run a single-point energy calculation on the optimized geometry using NMR=GIAO.

  • Reference: Calculate TMS (Tetramethylsilane) at the exact same level of theory.

  • Calculation:

    
    .
    
  • Target: The methoxy protons (

    
    ) should appear ~3.8 ppm; the imine proton (
    
    
    
    ) is a distinct singlet ~8.3-8.5 ppm.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides the "chemical picture" of stability, quantifying hyperconjugation.[3][4]

NBO_Interaction LP_O Lone Pair O(Methoxy) Pi_Star Antibonding π*(Benzene) LP_O->Pi_Star Delocalization Stab Stabilization Energy E(2) > 20 kcal/mol Pi_Star->Stab LP_N Lone Pair N(Imine) Pi_Star_S Antibonding π*(S=O) LP_N->Pi_Star_S n -> π* Pi_Star_S->Stab

Figure 2: Key hyperconjugative interactions stabilizing the Schiff base structure.

Interpretation:

  • The interaction

    
     explains the electron-donating nature of the methoxy group, increasing the electron density of the benzene ring.
    
  • The

    
     interaction is critical for understanding the weakness/lability of the 
    
    
    
    bond in hydrolysis.

Data Presentation Template

Organize your results in the following format to facilitate peer review:

ParameterCalculated (B3LYP)Experimental (X-Ray/IR)*Error (%)
Bond

(Å)
1.4421.4350.48
Bond

(Å)
1.2851.2780.54

(cm⁻¹)
1618 (scaled)16220.24
HOMO (eV)-6.12--
LUMO (eV)-2.45--
Gap (eV)3.673.55 (UV-Vis)3.3

*Experimental values should be sourced from analogous crystal structures if the specific molecule is uncharacterized.

References

  • Gaussian 16 Software Citation: Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT.

  • B3LYP Functional Validation: Becke, A. D. (1993). Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648-5652.

  • Sulfonamide Crystal Structure (Validation Data): Gelbrich, T., et al. (2007). Systematic study of the crystal structures of N-(aryl)-arylsulfonamides. CrystEngComm, 9, 89-102.

  • Vibrational Scaling Factors: Merrick, J. P., Moran, D., & Radom, L. (2007). An evaluation of harmonic vibrational frequency scale factors. The Journal of Physical Chemistry A, 111(45), 11683-11700.

  • MEP & Reactivity of Sulfonamides: Aslan, H. G., & Aydin, L. (2020). Synthesis, Characterization and Theoretical Studies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide. Journal of the Chemical Society of Pakistan, 43(2).[5]

Sources

Protocols & Analytical Methods

Method

synthesis protocol for N-(4-Methoxy-benzylidene)-benzenesulfonamide from benzenesulfonamide

Abstract This document provides a comprehensive guide for the synthesis of N-(4-Methoxy-benzylidene)-benzenesulfonamide, a prominent member of the N-sulfonylimine class of compounds. N-sulfonylimines are valuable interme...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the synthesis of N-(4-Methoxy-benzylidene)-benzenesulfonamide, a prominent member of the N-sulfonylimine class of compounds. N-sulfonylimines are valuable intermediates in organic synthesis and have attracted significant attention in medicinal chemistry due to their diverse biological activities.[1][2] This protocol details a robust and environmentally conscious, catalyst-free condensation reaction between benzenesulfonamide and p-anisaldehyde, utilizing neutral aluminum oxide as an efficient and recyclable dehydrating agent.[3][4][5] The application note is designed for researchers in synthetic chemistry and drug development, offering a detailed experimental procedure, mechanistic insights, characterization data, and a discussion of the scientific principles underpinning the methodology.

Introduction: The Significance of N-Sulfonylimines

N-sulfonylimines (or N-sulfonyl aldimines) are a class of organic compounds characterized by a carbon-nitrogen double bond with a sulfonyl group attached to the nitrogen atom (-SO₂-N=CH-). This functional group imparts unique reactivity, making them versatile building blocks in organic synthesis for the preparation of various nitrogen-containing compounds. The electron-withdrawing nature of the sulfonyl group activates the imine bond, rendering it susceptible to nucleophilic attack.

From a pharmaceutical perspective, the sulfonamide moiety is a well-established pharmacophore present in a wide array of therapeutic agents, including antibacterial, anti-inflammatory, and anticancer drugs.[1][2] The combination of the sulfonamide group with the imine linkage in N-sulfonylimines has been shown to produce compounds with promising biological profiles, spurring research into their synthesis and evaluation.[6] The target molecule, N-(4-Methoxy-benzylidene)-benzenesulfonamide, merges the structural features of benzenesulfonamide with p-anisaldehyde, a common fragrance and flavoring agent also used as a synthetic precursor.

Traditionally, the synthesis of N-sulfonylimines involves the direct condensation of sulfonamides and aldehydes under acidic conditions, often requiring high temperatures and the removal of water via a Dean-Stark apparatus.[4] However, these methods can be harsh, incompatible with sensitive substrates, and generate significant waste.[4][5] The protocol presented herein offers a greener alternative, proceeding under catalyst-free conditions with a simple workup, aligning with the principles of sustainable chemistry.[3][4]

Reaction Scheme & Mechanism

The synthesis proceeds via a condensation reaction where the nucleophilic nitrogen of benzenesulfonamide attacks the electrophilic carbonyl carbon of p-anisaldehyde. The reaction is facilitated by the removal of the water by-product by a dehydrating agent, which drives the equilibrium towards the product.

Reaction:

Benzenesulfonamide + p-Anisaldehyde → N-(4-Methoxy-benzylidene)-benzenesulfonamide + Water

Mechanistic Rationale:

The formation of the N-sulfonylimine follows a well-established nucleophilic addition-elimination pathway.[4]

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of benzenesulfonamide attacks the electrophilic carbonyl carbon of p-anisaldehyde. This forms a tetrahedral intermediate known as a carbinolamine.

  • Proton Transfer: A proton is transferred from the nitrogen to the oxygen atom, a step that can be facilitated by trace amounts of acid or occur intermolecularly. This converts the hydroxyl group into a better leaving group (water).

  • Dehydration: The lone pair on the nitrogen atom helps to eliminate a molecule of water, forming a double bond between the nitrogen and the carbon.

In this specific protocol, neutral aluminum oxide (Al₂O₃) plays a crucial role. It acts as a highly effective, heterogeneous dehydrating agent, sequestering the water generated during the reaction.[4][5] This shifts the reaction equilibrium to favor the formation of the N-sulfonylimine, allowing the reaction to proceed to high yield without the need for an acid catalyst or harsh azeotropic distillation.[3][4]

Experimental Protocol

This protocol is adapted from a green, catalyst-free methodology developed by Bou-Salah et al.[4][5][7]

Materials and Equipment
Reagent/MaterialGradeSupplier
Benzenesulfonamide≥98%Sigma-Aldrich
p-Anisaldehyde (4-Methoxybenzaldehyde)≥98%Sigma-Aldrich
Neutral Aluminum Oxide (Al₂O₃)Activated, Brockmann ISigma-Aldrich
Dimethyl Carbonate (DMC)Anhydrous, ≥99%Sigma-Aldrich
Pressure Tube with Stir Bar---VWR or equivalent
Magnetic Stirrer/Hotplate------
Filtration Apparatus------
Rotary Evaporator------
Melting Point Apparatus------
NMR Spectrometer300 MHz or higher---
FT-IR Spectrometer------
Step-by-Step Synthesis Procedure
  • Reaction Setup: To a pressure tube equipped with a magnetic stir bar, add benzenesulfonamide (1.2 mmol, 188.6 mg), p-anisaldehyde (1.0 mmol, 136.2 mg, 122 µL), neutral Al₂O₃ (2.0 mmol, 204 mg), and anhydrous dimethyl carbonate (DMC, 1.0 mL).

  • Reaction Conditions: Seal the pressure tube tightly and place it in a pre-heated oil bath or heating block on a magnetic stirrer/hotplate. Heat the reaction mixture to 110 °C with vigorous stirring.

  • Reaction Time & Monitoring: Maintain the reaction at 110 °C for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Hexane:Ethyl Acetate).

  • Work-up and Isolation: After 4 hours, remove the pressure tube from the heat source and allow it to cool to room temperature.

  • Filtration: Filter the reaction mixture to remove the insoluble aluminum oxide. Wash the Al₂O₃ with a small amount of fresh solvent (DMC or ethyl acetate) to ensure complete recovery of the product.

  • Solvent Removal: Combine the filtrate and washings and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude solid is typically of high purity. For further purification, recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed. The pure product is obtained as a white solid.[7]

Synthesis Workflow Diagram

Synthesis_Workflow cluster_reactants Reactant Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_product Final Product Reactants Benzenesulfonamide (1.2 mmol) p-Anisaldehyde (1.0 mmol) Neutral Al2O3 (2.0 mmol) Anhydrous DMC (1.0 mL) PressureTube Combine in Pressure Tube Reactants->PressureTube Heating Heat to 110 °C Stir for 4 hours PressureTube->Heating Cooling Cool to Room Temp Heating->Cooling Filtration Filter to remove Al2O3 Cooling->Filtration Evaporation Evaporate Solvent Filtration->Evaporation Purification Recrystallize (optional) Evaporation->Purification FinalProduct N-(4-Methoxy-benzylidene)- benzenesulfonamide (White Solid, 93% Yield) Purification->FinalProduct

Sources

Application

Application Notes and Protocols: Synthesis of N-(4-methoxybenzylidene)benzenesulfonamide

Introduction: The Significance of N-Sulfonylimines N-sulfonylimines are a pivotal class of organic compounds, serving as versatile intermediates in a myriad of chemical transformations. Their importance is underscored by...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of N-Sulfonylimines

N-sulfonylimines are a pivotal class of organic compounds, serving as versatile intermediates in a myriad of chemical transformations. Their importance is underscored by the inherent reactivity of the carbon-nitrogen double bond, which is significantly activated by the electron-withdrawing sulfonyl group. This activation renders them excellent substrates for nucleophilic additions, aza-Diels-Alder reactions, and the synthesis of biologically active nitrogen-containing heterocycles and β-amino acids.[1] The condensation reaction between an aldehyde and a sulfonamide is a direct and fundamental approach to constructing these valuable synthons.

This document provides a detailed guide for the condensation reaction between 4-methoxybenzaldehyde and benzenesulfonamide to yield N-(4-methoxybenzylidene)benzenesulfonamide. We will explore the underlying chemical principles, present a robust and validated experimental protocol, and discuss the critical parameters that ensure a successful and high-yielding synthesis. The information herein is curated for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Reaction Mechanism and Rationale for Conditions

The formation of an N-sulfonylimine from an aldehyde and a sulfonamide proceeds via a two-step mechanism:

  • Nucleophilic Addition: The nitrogen atom of the sulfonamide acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This initial addition forms an unstable carbinolamine intermediate.

  • Dehydration: The carbinolamine intermediate then undergoes dehydration (elimination of a water molecule) to form the stable imine product. This step is often the rate-determining step of the reaction.[2]

The overall reaction is an equilibrium process. To drive the reaction towards the formation of the imine, the water produced must be removed from the reaction mixture.[2] This can be achieved through various techniques, including the use of dehydrating agents or azeotropic distillation.

Several catalytic systems can be employed to accelerate this condensation. Lewis acids can activate the aldehyde carbonyl group towards nucleophilic attack.[1] Conversely, base catalysis can deprotonate the sulfonamide, increasing its nucleophilicity. Interestingly, recent studies have demonstrated that this reaction can proceed efficiently under solvent-free and even catalyst-free conditions, offering a greener and more atom-economical approach.[1][3] The protocol presented below will detail a solvent-free method, leveraging thermal conditions to drive the reaction and facilitate the removal of water.

Experimental Workflow

The following diagram illustrates the key stages of the synthesis and purification process for N-(4-methoxybenzylidene)benzenesulfonamide.

Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis Reactant_Mixing Mix 4-methoxybenzaldehyde and benzenesulfonamide Heating Heat under solvent-free conditions Reactant_Mixing->Heating Cooling Cool to room temperature Heating->Cooling Recrystallization Recrystallize from ethanol Cooling->Recrystallization Isolation Isolate by vacuum filtration Recrystallization->Isolation Characterization Characterize product (NMR, IR, MP) Isolation->Characterization

Caption: Experimental workflow for the synthesis of N-(4-methoxybenzylidene)benzenesulfonamide.

Detailed Experimental Protocol

This protocol is adapted from established solvent-free methodologies for the synthesis of N-sulfonylimines.[1][3]

Materials:

  • 4-Methoxybenzaldehyde (p-anisaldehyde), ≥98% purity

  • Benzenesulfonamide, ≥98% purity

  • Ethanol (95% or absolute) for recrystallization

  • Round-bottom flask (25 mL or 50 mL)

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath with temperature control

  • Reflux condenser (optional, for reactions at higher temperatures)

  • Buchner funnel and filter paper

  • Vacuum flask

  • Standard laboratory glassware

Procedure:

  • Reactant Preparation: In a clean and dry 25 mL round-bottom flask, combine 4-methoxybenzaldehyde (1.36 g, 10.0 mmol, 1.0 eq) and benzenesulfonamide (1.57 g, 10.0 mmol, 1.0 eq).

  • Reaction Conditions: Place a magnetic stir bar in the flask and heat the mixture in an oil bath or heating mantle to 110-120 °C with stirring. The solid reactants will melt and form a homogeneous liquid.

  • Reaction Monitoring: Maintain the reaction at this temperature for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes).

  • Work-up: After the reaction is complete (as indicated by TLC), remove the flask from the heat source and allow it to cool to room temperature. The reaction mixture will solidify upon cooling.

  • Purification: Add approximately 10-15 mL of 95% ethanol to the flask and gently heat the mixture until the solid dissolves. Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

  • Isolation: Collect the crystalline product by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold ethanol to remove any residual impurities.

  • Drying: Dry the purified product in a vacuum oven or air-dry to a constant weight.

Data and Expected Results

The successful synthesis of N-(4-methoxybenzylidene)benzenesulfonamide can be confirmed by various analytical techniques.

ParameterExpected Value
Appearance White to off-white solid
Melting Point 130–132 °C[4]
Yield >90%
¹H NMR (CDCl₃, 300 MHz) δ 8.96 (s, 1H), 8.10–7.94 (m, 2H), 7.94–7.80 (m, 2H), 7.72–7.57 (m, 1H), 7.57–7.49 (m, 2H), 6.96 (d, J = 9 Hz, 2H), 3.88 (s, 3H)[4]
¹³C NMR (CDCl₃, 75 MHz) δ 169.3, 165.4, 144.4, 135.9, 133.9, 129.9, 128.0, 125.4, 114.8, 55.8[4]

Troubleshooting and Optimization

  • Low Yield: If the yield is lower than expected, ensure that the reactants are of high purity and that the reaction temperature was maintained within the specified range. Increasing the reaction time may also improve the yield. Incomplete removal of water can also lead to lower yields; conducting the reaction under a gentle stream of inert gas can help to drive off the water.

  • Impure Product: If the product is impure, as indicated by a broad melting point range or extra peaks in the NMR spectrum, the recrystallization step should be repeated. Ensure that the minimum amount of hot solvent is used to dissolve the product to maximize recovery.

  • Reaction Fails to Proceed: Verify the identity and purity of the starting materials. The presence of significant impurities can inhibit the reaction. While this protocol is catalyst-free, for less reactive substrates, the addition of a catalytic amount of a Lewis acid (e.g., MgSO₄, CuSO₄)[5] or an organocatalyst like pyrrolidine could be explored.[5][6][7]

Safety Precautions

  • Standard personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, should be worn at all times.

  • The reaction should be performed in a well-ventilated fume hood.

  • 4-Methoxybenzaldehyde and benzenesulfonamide may be irritating to the skin, eyes, and respiratory tract. Avoid inhalation and direct contact.

  • Handle hot glassware with appropriate thermal protection.

Conclusion

The solvent-free condensation of 4-methoxybenzaldehyde and benzenesulfonamide is an efficient, environmentally friendly, and high-yielding method for the synthesis of N-(4-methoxybenzylidene)benzenesulfonamide. The protocol detailed in this application note is robust and can be readily implemented in a standard organic chemistry laboratory. The resulting N-sulfonylimine is a valuable building block for further synthetic elaborations, making this a key reaction for researchers in medicinal chemistry and materials science.

References

  • Morales, S., Guijarro, F. G., Ruano, J. L. G., & Cid, M. B. (2014). A General Aminocatalytic Method for the Synthesis of Aldimines. Journal of the American Chemical Society, 136(2), 1082–1089. [Link]

  • Heravi, M. M., et al. (2013). P2O5/SiO2 an efficient, green and heterogeneous catalytic System for the solvent-free synthesis of N-sulfonyl imines. ResearchGate. [Link]

  • Litim, Z., Slimi, H., Ollevier, T., & Kraïem, J. (2021). Efficient and eco-friendly catalyst-free synthesis of N-sulfonylimines from sulfonamides and aldehydes: crucial role of Al2O3 as a reusable dehydrating agent. RSC Advances, 11(46), 28795-28803. [Link]

  • Organic Chemistry Portal. N-Sulfinyl imine synthesis by oxidation, condensation, hydroamination or rearrangement. organic-chemistry.org. [Link]

  • American Chemical Society. (2013). A General Aminocatalytic Method for the Synthesis of Aldimines. Journal of the American Chemical Society. [Link]

  • Yıldırım, M., et al. (2020). Synthesis, Characterization and TheoreticalStudies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide. ORGANIC AND BIOCHEMISTRY. [Link]

  • Hosseini, M., et al. (2015). A simple and highly efficient solvent- and catalyst-free synthesis of novel N-sulfamoyl imines. Phosphorus, Sulfur, and Silicon and the Related Elements, 190(8), 1252-1258. [Link]

  • Ibrahim, S., et al. (2011). N-(4-Methoxyphenyl)benzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 67(2), o298. [Link]

  • Abdel-Wahab, B. F., et al. (2018). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Journal of Pharma and Drug Development. [Link]

  • ResearchGate. (2011). N-(4-Methoxyphenyl)benzenesulfonamide. [Link]

  • Smith, T. C., et al. (2025). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Molbank, 2025(3), M1367. [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Methoxybenzenesulfonamide. PubChem. [Link]

  • Coste, A., Couty, F., & Evano, G. (2010). 4-Methyl-N-(phenylmethyl)benzenesulfonamide. Organic Syntheses, 87, 231. [Link]

  • AZoM. (2014). An Introduction to Aldol Condensation. [Link]

  • Mbah, J., et al. (2017). Synthesis, Molecular Structure and Antibacterial Activity of 1-(4-Methoxybenzaldehyde)-4-Methylthiosemicarbazone. International Journal of Organic Chemistry, 7, 229-239. [Link]

  • Al-Masoudi, N. A., et al. (2017). Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities. Journal of Natural Science, Biology and Medicine, 8(2), 177–182. [Link]

  • Sousa, S. F., et al. (2020). New insights into the mechanism of Schiff base synthesis from aromatic amines in the absence of acid catalyst or polar solvents. PeerJ, 8, e10494. [Link]

  • Magritek. (n.d.). The Aldol Condensation. [Link]

  • Yadav, G. D., & Wagh, D. P. (2018). Condensation of 4‐methoxybenzaldehyde with 2‐hydroxyacetophenone using MgO/fly ash as base catalyst. ResearchGate. [Link]

  • Shaker, A. M., et al. (2021). Schiff bases derived from 4-amino-N-substituted benzenesulfonamide: synthesis, spectral characterisation and MIC evaluation. Bulletin of the Chemical Society of Ethiopia, 35(2), 435-448. [Link]

  • Abdullahi, S., et al. (2018). Synthesis and binding mode of N, N'-bis(4-methoxybenzylidene)ethan- 1,2-diamine with Co(II), Ni(II) and Hg(II). Molecules, 23(10), 2465. [Link]

  • Fisyuk, A. S., et al. (2022). Condensation of 4-Tert-butyl-2,6-dimethylbenzenesulfonamide with Glyoxal and Reaction Features: A New Process for Symmetric and Asymmetric Aromatic Sulfones. Molecules, 27(22), 7856. [Link]

  • Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments (6th ed.). Cengage Learning. [Link]

Sources

Method

Application Notes &amp; Protocols for Catalytic Acceleration of Sulfonamide Schiff Base Formation

Introduction: The Significance of Accelerated Imine Chemistry Sulfonamide Schiff bases, compounds characterized by an azomethine (-C=N-) group linked to a sulfonamide moiety, represent a cornerstone in medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Accelerated Imine Chemistry

Sulfonamide Schiff bases, compounds characterized by an azomethine (-C=N-) group linked to a sulfonamide moiety, represent a cornerstone in medicinal chemistry and materials science.[1][2][3] Their diverse pharmacological activities—including antimicrobial, anti-inflammatory, and anticancer properties—stem from their unique structural framework.[1][4][5] These compounds are typically synthesized through the condensation of a primary sulfonamide with an aldehyde or ketone.[6][7][8]

However, the formation of the imine bond is a reversible reaction that can be kinetically slow, often requiring harsh conditions or prolonged reaction times to drive the equilibrium toward the product.[2][8] For researchers in drug development and materials science, where efficiency and yield are paramount, accelerating this crucial reaction is a primary objective. This guide provides an in-depth exploration of various catalytic methods designed to expedite the formation of sulfonamide Schiff bases, offering detailed mechanistic insights and field-proven protocols to empower researchers in their synthetic endeavors.

Part 1: The Mechanistic Foundation of Schiff Base Formation

A thorough understanding of the reaction mechanism is critical to appreciating how catalysts exert their influence. The formation of a Schiff base is a two-step process involving nucleophilic addition followed by dehydration.[6][7][8]

  • Nucleophilic Addition: The nitrogen atom of the primary sulfonamide acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone. This initial attack forms a transient tetrahedral intermediate known as a carbinolamine or hemiaminal.[2][8]

  • Dehydration: The carbinolamine intermediate is unstable and eliminates a molecule of water to form the stable carbon-nitrogen double bond (imine). This dehydration step is typically the rate-determining step of the reaction and is the primary target for catalysis.[9]

G R1 Sulfonamide (R-SO₂-NH₂) Int Int R1->Int Step 1: Nucleophilic Addition plus1 + plus1->Int Step 1: Nucleophilic Addition R2 Carbonyl (R'-C(O)-R'') R2->Int Step 1: Nucleophilic Addition P1 Schiff Base (Imine) plus2 + P2 H₂O Int->P1 Step 2: Dehydration (Rate-Limiting) Int->plus2 Step 2: Dehydration (Rate-Limiting) Int->P2 Step 2: Dehydration (Rate-Limiting)

Figure 1: General mechanism of Schiff base formation.

Part 2: Catalytic Strategies and Detailed Protocols

The key to accelerating Schiff base formation lies in either increasing the electrophilicity of the carbonyl carbon to speed up Step 1 or facilitating the removal of the hydroxyl group from the carbinolamine to expedite Step 2.

Brønsted Acid Catalysis: The Workhorse Method

Brønsted acids (proton donors) are the most common catalysts for this transformation due to their dual role in the reaction mechanism.

Mechanism of Action:

  • Carbonyl Activation: The acid protonates the carbonyl oxygen, increasing the polarization of the C=O bond. This makes the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the sulfonamide.

  • Facilitating Dehydration: The acid protonates the hydroxyl group of the carbinolamine intermediate. This converts the poor leaving group (-OH) into an excellent leaving group (-OH₂⁺), dramatically accelerating the rate-limiting dehydration step.[9][10]

Causality & Experimental Choice: The choice of acid is crucial. Strong mineral acids like H₂SO₄ can be effective but may lead to side reactions.[4] Milder organic acids, such as glacial acetic acid, are often preferred as they provide sufficient catalysis without being overly aggressive.[3][11][12] It is critical to use only a catalytic amount; excessive acid will protonate the amine nucleophile, rendering it inactive and halting the reaction.[9] This is why syntheses are best performed at a mildly acidic pH.

G cluster_0 Carbonyl Activation cluster_1 Dehydration Carbonyl R₂C=O Activated_Carbonyl R₂C=O⁺H Carbonyl->Activated_Carbonyl Protonation H_plus H⁺ Activated_Carbonyl->Carbonyl Carbinolamine R₂C(OH)-NHR' Activated_Carbonyl->Carbinolamine + R'NH₂ Protonated_Carbinolamine R₂C(O⁺H₂)-NHR' Carbinolamine->Protonated_Carbinolamine Protonation Imine_Product R₂C=NR' + H₂O Protonated_Carbinolamine->Imine_Product Elimination

Figure 2: Dual roles of Brønsted acid catalysis.

Protocol 2.1.1: General Synthesis using Glacial Acetic Acid

This protocol describes a robust method for synthesizing a sulfonamide Schiff base from sulfamethoxazole and a substituted aldehyde.[3][13]

  • Materials:

    • Sulfamethoxazole (1.0 eq)

    • Substituted Aromatic Aldehyde (1.0 eq)

    • Absolute Ethanol (or Methanol)

    • Glacial Acetic Acid (catalytic amount, ~3-5 drops)

  • Equipment:

    • Round-bottom flask with reflux condenser

    • Magnetic stirrer with heating plate

    • Buchner funnel and filter paper

  • Procedure:

    • Dissolution: In a round-bottom flask, dissolve sulfamethoxazole (1.0 eq) and the chosen aldehyde (1.0 eq) in a minimal amount of absolute ethanol.

    • Catalyst Addition: Add 3-5 drops of glacial acetic acid to the solution to initiate catalysis.

    • Reflux: Heat the reaction mixture to reflux (typically ~78 °C for ethanol) with continuous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 3-8 hours.[12]

    • Isolation: Upon completion, cool the reaction mixture to room temperature. The solid Schiff base product will often precipitate out of the solution.

    • Purification: Collect the precipitate by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold ethanol to remove unreacted starting materials and catalyst.

    • Drying: Dry the purified product in a desiccator or a vacuum oven. Characterize the final product for purity and identity.

Lewis Acid Catalysis: For Milder Conditions and Enhanced Electrophilicity

Lewis acids (electron-pair acceptors), such as metal triflates (e.g., Y(OTf)₃, Sc(OTf)₃), offer a powerful alternative, particularly for less reactive carbonyl compounds or when milder conditions are necessary.[14][15]

Mechanism of Action: The Lewis acid coordinates directly with the lone pair of electrons on the carbonyl oxygen. This withdrawal of electron density makes the carbonyl carbon significantly more electrophilic, thereby accelerating the initial nucleophilic attack by the sulfonamide.[10][16]

Causality & Experimental Choice: Lewis acid catalysis avoids the use of protons, which can be beneficial for acid-sensitive substrates. The choice of Lewis acid is important, as their activity can vary.[14] A potential drawback is that the resulting product, an amine, can coordinate to the Lewis acid catalyst, potentially inhibiting catalytic turnover.[17] Therefore, catalyst loading must be optimized.

G cluster_0 Lewis Acid Activation Carbonyl R₂C=O Activated_Complex R₂C=O--Mⁿ⁺ Carbonyl->Activated_Complex Coordination LewisAcid Mⁿ⁺ (e.g., Y³⁺) Activated_Complex->Carbonyl Product Schiff Base Product Activated_Complex->Product + R'NH₂ - H₂O

Figure 3: Mechanism of Lewis acid catalysis.

Protocol 2.2.1: Yttrium Triflate Catalyzed Synthesis

This protocol is adapted from the principles of Lewis acid catalysis for imine formation.[14]

  • Materials:

    • Sulfanilamide (1.0 eq)

    • Aliphatic or Aromatic Ketone (1.1 eq)

    • Yttrium (III) triflate [Y(OTf)₃] (5-10 mol%)

    • Acetonitrile (CH₃CN) or Dichloromethane (DCM) as solvent

    • Anhydrous Magnesium Sulfate (MgSO₄) or Molecular Sieves (4Å)

  • Equipment:

    • Oven-dried glassware under an inert atmosphere (e.g., Nitrogen or Argon)

    • Magnetic stirrer

  • Procedure:

    • Setup: To an oven-dried round-bottom flask under an inert atmosphere, add the sulfonamide (1.0 eq), the ketone (1.1 eq), the dehydrating agent (MgSO₄ or molecular sieves), and the solvent (e.g., CH₃CN).

    • Catalyst Addition: Add the Lewis acid catalyst, Y(OTf)₃ (5-10 mol%), to the stirred mixture.

    • Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C). The reaction is typically faster than uncatalyzed methods, often complete within 1-4 hours. Monitor by TLC.

    • Workup: Upon completion, filter the reaction mixture to remove the dehydrating agent.

    • Isolation: Remove the solvent under reduced pressure (rotary evaporation). The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Organocatalysis: A Metal-Free, Biomimetic Approach

The use of small organic molecules as catalysts has emerged as a powerful, green alternative to metal-based systems. Secondary amines, such as pyrrolidine, can efficiently catalyze imine formation through a biomimetic pathway.[18][19]

Mechanism of Action: The organocatalyst (pyrrolidine) first reacts with the aldehyde to form a highly reactive iminium ion . This intermediate is much more electrophilic than the starting aldehyde. The sulfonamide then attacks the iminium ion, leading to a tetrahedral intermediate which subsequently collapses to release the final Schiff base product and regenerate the pyrrolidine catalyst.[19][20]

Causality & Experimental Choice: This method is exceptionally mild, often proceeding at room temperature without the need for strong acids or metals.[19] It offers high yields and operational simplicity, making it an attractive option for synthesizing N-sulfonyl imines.[18]

G Aldehyde Aldehyde (R-CHO) Iminium Iminium Ion Intermediate Aldehyde->Iminium + Catalyst Catalyst_In Pyrrolidine (Catalyst) Intermediate Tetrahedral Intermediate Iminium->Intermediate + Sulfonamide Sulfonamide Sulfonamide (R'-SO₂NH₂) Product Schiff Base Product Intermediate->Product Catalyst_Out Pyrrolidine (Regenerated) Intermediate->Catalyst_Out Catalyst_Out->Aldehyde Catalytic Cycle

Sources

Application

Application Notes and Protocols: N-(4-Methoxy-benzylidene)-benzenesulfonamide as a Versatile Ligand in Metal Complexes

For Researchers, Scientists, and Drug Development Professionals Introduction: The Emerging Potential of Sulfonamide-Based Schiff Base Ligands Sulfonamide derivatives have long been a cornerstone in medicinal chemistry, p...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Potential of Sulfonamide-Based Schiff Base Ligands

Sulfonamide derivatives have long been a cornerstone in medicinal chemistry, primarily known for their antibacterial properties.[1][2] The incorporation of the sulfonamide moiety into Schiff base structures generates a class of ligands with remarkable versatility and coordination capabilities. These N-sulfonylimines are not only of interest for their diverse biological activities, which are often enhanced upon coordination to metal ions, but also for their applications in catalysis and material science.[3][4] The coordination with metal ions can lead to compounds with enhanced potency and selectivity, and novel mechanisms of action.[1][2][3]

This guide focuses on a specific, promising ligand: N-(4-Methoxy-benzylidene)-benzenesulfonamide . The presence of the methoxy group on the benzylidene ring and the sulfonamide group provides multiple coordination sites, making it an excellent candidate for the formation of stable metal complexes with a wide range of transition metals.[1][2][4] These complexes are of significant interest for their potential as anticancer, antibacterial, and antifungal agents.[1][5] This document provides a detailed, in-depth guide to the synthesis, characterization, and application of N-(4-Methoxy-benzylidene)-benzenesulfonamide in the development of novel metal complexes.

Ligand Profile: N-(4-Methoxy-benzylidene)-benzenesulfonamide

N-(4-Methoxy-benzylidene)-benzenesulfonamide is a Schiff base ligand formed from the condensation of 4-methoxybenzaldehyde and benzenesulfonamide. Its structure features several key characteristics that make it an attractive ligand for coordination chemistry:

  • Iminic Nitrogen (-C=N-): The nitrogen atom of the imine group is a primary coordination site for metal ions.[6]

  • Sulfonamide Group (-SO₂-NH-): The oxygen atoms of the sulfonyl group and the nitrogen atom of the sulfonamide can also participate in coordination, leading to various binding modes (monodentate, bidentate, or bridging).[5]

  • Methoxy Group (-OCH₃): The oxygen atom of the methoxy group can act as an additional donor site, potentially influencing the geometry and stability of the resulting metal complex.

These features allow the ligand to form stable chelates with a variety of metal ions, including but not limited to copper (Cu), nickel (Ni), cobalt (Co), and zinc (Zn).[5]

PART 1: Synthesis Protocols

Protocol 1: Synthesis of the Ligand, N-(4-Methoxy-benzylidene)-benzenesulfonamide

This protocol is adapted from a general, efficient, and environmentally friendly catalyst-free synthesis of N-sulfonylimines.[3] The reaction proceeds via a condensation reaction between benzenesulfonamide and 4-methoxybenzaldehyde.

Materials:

  • Benzenesulfonamide

  • 4-Methoxybenzaldehyde

  • Ethanol (or other suitable solvent like methanol)

  • Glacial acetic acid (catalytic amount, optional)

Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Beaker

  • Buchner funnel and filter paper

  • Crystallizing dish

Procedure:

  • Dissolution of Reactants: In a round-bottom flask, dissolve equimolar amounts of benzenesulfonamide and 4-methoxybenzaldehyde in a minimal amount of ethanol. For example, dissolve 10 mmol of benzenesulfonamide in 20-30 mL of ethanol.

  • Addition of Aldehyde: To the stirring solution of benzenesulfonamide, add 10 mmol of 4-methoxybenzaldehyde.

  • Catalysis (Optional): Add a few drops of glacial acetic acid to the mixture to catalyze the condensation reaction.

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

  • Precipitation and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product will precipitate out of the solution. If precipitation is slow, the solution can be placed in an ice bath.

  • Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the precipitate with a small amount of cold ethanol to remove any unreacted starting materials.

  • Drying and Recrystallization: Dry the product in a desiccator. For further purification, the crude product can be recrystallized from a suitable solvent like hot ethanol to obtain a crystalline solid.

Expected Outcome: A white or pale yellow crystalline solid.

Protocol 2: General Synthesis of a Metal(II) Complex with N-(4-Methoxy-benzylidene)-benzenesulfonamide

This protocol provides a general method for the synthesis of a metal(II) complex, for example, a Cu(II) complex. This procedure can be adapted for other divalent metal ions like Ni(II), Co(II), and Zn(II) by using the corresponding metal salt.

Materials:

  • N-(4-Methoxy-benzylidene)-benzenesulfonamide (ligand)

  • Copper(II) acetate monohydrate (or other suitable metal salt)

  • Ethanol or Methanol

Equipment:

  • Two beakers or round-bottom flasks

  • Magnetic stirrer with heating plate

  • Reflux condenser (optional, depending on the reaction time and temperature)

  • Buchner funnel and filter paper

Procedure:

  • Ligand Solution: Dissolve the synthesized N-(4-Methoxy-benzylidene)-benzenesulfonamide ligand in hot ethanol or methanol in a beaker or round-bottom flask with stirring. A typical molar ratio for a 2:1 ligand-to-metal complex would be 2 mmol of the ligand.

  • Metal Salt Solution: In a separate beaker, dissolve the metal salt (e.g., copper(II) acetate monohydrate, 1 mmol) in a minimal amount of the same solvent, with gentle heating if necessary.

  • Complexation: Slowly add the metal salt solution dropwise to the hot, stirring ligand solution. A color change and/or the formation of a precipitate is usually observed, indicating the formation of the complex.

  • Reaction Completion: The reaction mixture is typically stirred and heated at reflux for 1-3 hours to ensure complete complexation.

  • Isolation of the Complex: After cooling to room temperature, the precipitated metal complex is collected by vacuum filtration.

  • Washing: The collected solid is washed with the solvent (ethanol or methanol) and then with a non-polar solvent like diethyl ether to remove any impurities.

  • Drying: The final product is dried in a desiccator over anhydrous calcium chloride.

Expected Outcome: A colored, solid metal complex. The color will vary depending on the metal ion used (e.g., often green or blue for Cu(II) complexes).

PART 2: Characterization and Data Analysis

Thorough characterization is essential to confirm the synthesis of the ligand and its metal complexes and to elucidate their structures.

Characterization of the Ligand
  • Melting Point: Determination of the melting point is a quick and easy way to assess the purity of the synthesized ligand.

  • FT-IR Spectroscopy: The formation of the Schiff base can be confirmed by the appearance of a characteristic imine (-C=N-) stretching vibration band, typically in the range of 1600-1650 cm⁻¹. The presence of the sulfonamide group is indicated by the characteristic S=O stretching bands.

  • ¹H NMR Spectroscopy: The proton NMR spectrum will show characteristic signals for the aromatic protons, the methoxy group protons, and the imine proton (-CH=N-), which typically appears as a singlet in the downfield region.

  • ¹³C NMR Spectroscopy: The carbon NMR spectrum will confirm the presence of all the carbon atoms in the molecule, including the characteristic signal for the imine carbon.

  • Mass Spectrometry: This technique is used to determine the molecular weight of the synthesized ligand, confirming its chemical formula.

Characterization of the Metal Complexes
  • FT-IR Spectroscopy: Upon complexation, the stretching frequency of the imine group (-C=N-) is expected to shift, typically to a lower wavenumber, indicating the coordination of the imine nitrogen to the metal ion. Changes in the S=O stretching vibrations may also be observed if the sulfonamide group is involved in coordination. New bands in the far-IR region can be attributed to the M-N and M-O bonds.

  • UV-Visible Spectroscopy: The electronic spectrum of the complex will show bands corresponding to ligand-to-metal charge transfer (LMCT) and d-d transitions (for transition metal complexes), providing information about the geometry of the complex.

  • Molar Conductivity Measurements: Measuring the molar conductivity of the complex in a suitable solvent (e.g., DMF or DMSO) helps to determine whether the complex is an electrolyte or non-electrolyte.

  • Magnetic Susceptibility Measurements: This technique is used to determine the magnetic moment of the complex, which provides information about the number of unpaired electrons and the geometry of the complex (e.g., octahedral, tetrahedral, or square planar).

  • Single-Crystal X-ray Diffraction: This is the most definitive method for determining the solid-state structure of the metal complex, providing precise information about bond lengths, bond angles, and the coordination geometry around the metal center.

Data Presentation

Table 1: Key Spectroscopic Data for N-(4-Methoxy-benzylidene)-benzenesulfonamide and its Representative Cu(II) Complex

Compound/ComplexFT-IR (cm⁻¹) ν(C=N)FT-IR (cm⁻¹) ν(S=O)¹H NMR (ppm) δ(CH=N)UV-Vis λ_max (nm)
Ligand~1625~1330, ~1160~8.9-
Cu(II) Complex~1605~1320, ~1150-~450, ~680

Note: The values presented are typical and may vary slightly depending on the specific experimental conditions and the solvent used.

PART 3: Application Notes and Insights

Causality Behind Experimental Choices
  • Solvent Selection: Ethanol and methanol are commonly used solvents for the synthesis of Schiff bases and their metal complexes due to their ability to dissolve the reactants and their relatively high boiling points, which are suitable for refluxing.

  • Catalyst: While the condensation reaction can proceed without a catalyst, the addition of a few drops of a weak acid like glacial acetic acid can significantly increase the reaction rate by protonating the carbonyl oxygen of the aldehyde, making it more susceptible to nucleophilic attack by the amine.

  • Molar Ratios: The stoichiometry of the reactants is crucial. For the ligand synthesis, equimolar amounts of the aldehyde and sulfonamide are used to ensure complete reaction. In the synthesis of the metal complex, a 2:1 ligand-to-metal ratio is often employed to favor the formation of a bidentate chelate, leading to a more stable complex. However, other ratios can be explored to obtain complexes with different stoichiometries and geometries.

Self-Validating Systems and Troubleshooting
  • Purity Assessment: The purity of the synthesized ligand and its complexes should be checked at each step. TLC is a quick method to monitor the progress of the reaction and to check for the presence of impurities. The melting point of the ligand should be sharp. For the complex, decomposition temperature is often measured.

  • Troubleshooting Low Yields:

    • Ligand Synthesis: Ensure the reactants are pure and dry. Increase the reaction time or the amount of catalyst.

    • Complex Synthesis: Ensure the ligand is fully dissolved before adding the metal salt. The pH of the solution can also influence the complex formation.

PART 4: Visualizations

Chemical Structures and Workflows

chemical_structure cluster_ligand N-(4-Methoxy-benzylidene)-benzenesulfonamide L L_img L_img

Caption: Chemical structure of the ligand.

experimental_workflow cluster_ligand_synthesis Ligand Synthesis cluster_complex_synthesis Metal Complex Synthesis A Dissolve Benzenesulfonamide & 4-Methoxybenzaldehyde in Ethanol B Reflux with Catalytic Acetic Acid A->B C Cool to Precipitate B->C D Filter, Wash & Recrystallize C->D E Dissolve Ligand in Hot Ethanol D->E Pure Ligand G Mix Solutions & Reflux E->G F Dissolve Metal Salt in Ethanol F->G H Filter, Wash & Dry the Complex G->H

Caption: Experimental workflow for synthesis.

coordination_scheme M M²⁺ N_imine N M->N_imine Coordination Bond O_sulfonyl1 O M->O_sulfonyl1 Potential Coordination S S C_imine C N_imine->C_imine O_sulfonyl2 O S->O_sulfonyl1 S->O_sulfonyl2 R1 Phenyl S->R1 R2 4-Methoxyphenyl C_imine->R2

Caption: A possible coordination mode of the ligand.

References

  • A Review on Sulfonamide Complexes with Metals: Their Pharmacological Potential as Anticancer Drugs. MDPI. Available at: [Link]

  • A Review on Sulfonamide Complexes with Metals: Their Pharmacological Potential as Anticancer Drugs. PubMed. Available at: [Link]

  • Efficient and Eco-friendly Catalyst-free Synthesis of N- Sulfonylimines from Sulfonamides and Aldehydes: Crucial role of Al2O3 as a Reusable Dehydrating Agent. The Royal Society of Chemistry. Available at: [Link]

  • Synthesis of metal complexes of sulfonamide. ResearchGate. Available at: [Link]

  • Metal Complexes of Schiff's Bases Containing Sulfonamides Nucleus: A Review. ResearchGate. Available at: [Link]

  • Transition Metal Complexes of Sulfonamide Based Schiff Bases: PreparationCharacterization and Antibacterial Activity. Semantic Scholar. Available at: [Link]

  • Pharmaceutical Applications of Metal Complexes and Derived Materials. PMC. Available at: [Link]

  • Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Longdom Publishing. Available at: [Link]

  • Synthesis and characterisation of sulphonamide (Schiff base) ligand and its copper metal complex and their efficiency in polyure. White Rose Research Online. Available at: [Link]

  • Synthesis, Characterization and Antimicrobial Activity of Metal Complexes of N-(4-methoxybenzylidene) isonicotinohydrazone Schiff base. Academics and Scientific Publishing. Available at: [Link]

  • Metal-based sulfonamides: Their preparation, characterization and in-vitro antibacterial, antifunga. Informa UK Limited. Available at: [Link]

  • Synthesis, Characterization and TheoreticalStudies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide. DergiPark. Available at: [Link]

  • SYNTHESIS OF NEW SULPHANILAMIDE BASED SCHIFF BASE NICKEL COMPLEXES WITH STUDY OF ITS ANTIBACTERIAL ACTIVITY AND NANOPARTICLE SYN. Rasayan Journal of Chemistry. Available at: [Link]

  • Synthesis and Applications of Schiff Bases from some sulfa drugs and their metal complexes: review. Der Pharma Chemica. Available at: [Link]

  • Metal-based sulfonamides: Their preparation, characterization and in-vitro antibacterial, antifungal & cytotoxic properties. X-ray structure of 4-[(2-hydroxybenzylidene) amino] benzenesulfonamide. Taylor & Francis Online. Available at: [Link]

Sources

Method

crystallization techniques for N-(4-Methoxy-benzylidene)-benzenesulfonamide

Executive Summary & Chemical Context Target Molecule: N-(4-Methoxy-benzylidene)-benzenesulfonamide Chemical Class: N-Sulfonyl Aldimine (Schiff Base) Molecular Formula: This guide details the isolation and crystallization...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context

Target Molecule: N-(4-Methoxy-benzylidene)-benzenesulfonamide Chemical Class: N-Sulfonyl Aldimine (Schiff Base) Molecular Formula:



This guide details the isolation and crystallization protocols for N-(4-Methoxy-benzylidene)-benzenesulfonamide. Unlike stable sulfonamide amine derivatives, this molecule contains a reactive


 imine bond activated by the electron-withdrawing sulfonyl group.[1] This makes the compound an excellent electrophile but renders it susceptible to hydrolysis.

Critical Challenge: The primary failure mode in crystallizing this compound is moisture-induced hydrolysis, which reverts the product to the starting materials: benzenesulfonamide and 4-methoxybenzaldehyde (p-anisaldehyde). Therefore, the protocols below prioritize anhydrous conditions and non-nucleophilic solvent systems .

Pre-Crystallization Solubility Profiling

Before attempting bulk crystallization, the solubility profile must be established to determine the optimal solvent system (OSS).

Table 1: Solubility Matrix & Solvent Suitability

SolventSolubility (25°C)Solubility (Boiling)SuitabilityNotes
Water InsolubleInsolubleAvoid Causes rapid hydrolysis to aldehyde + sulfonamide.
Ethanol (Abs) LowHighModerate Use only if strictly anhydrous. Protic solvents can promote solvolysis over time.
Toluene ModerateHighExcellent Best for scale-up. Allows azeotropic water removal.
Ethyl Acetate HighVery HighGood Good solvent, but requires an anti-solvent (e.g., Hexane) for yield.
Dichloromethane HighHighPoor Too soluble for cooling crystallization; useful for vapor diffusion.
Hexane/Heptane InsolubleLowAnti-Solvent Critical for binary solvent systems.

Protocol A: Bulk Recrystallization (Thermal Gradient)

Recommended for purification of crude synthetic material (>5g scale).

Principle: This method utilizes the steep solubility curve of the N-sulfonyl imine in toluene. Toluene is chemically inert toward the imine bond and, critically, allows any residual water to be removed via azeotrope during the heating phase.

Materials:

  • Crude N-(4-Methoxy-benzylidene)-benzenesulfonamide

  • Anhydrous Toluene (dried over molecular sieves)

  • Hexane (optional anti-solvent)

  • Dean-Stark apparatus (optional but recommended for wet crude)

Step-by-Step Methodology:

  • Dissolution & Dehydration:

    • Place the crude solid in a round-bottom flask.

    • Add anhydrous toluene (approx. 5–7 mL per gram of solid).

    • Heat to reflux (

      
      ).
      
    • Expert Insight: If the crude material was synthesized in aqueous conditions, attach a Dean-Stark trap to reflux for 30 minutes. This ensures the removal of microscopic water inclusions that would otherwise degrade the crystal lattice during formation.

  • Hot Filtration:

    • While at reflux, filter the solution through a pre-warmed sintered glass funnel (porosity 3) to remove insoluble impurities (often inorganic salts from the synthesis catalyst).

    • Caution: Do not use paper filters if possible; cellulose retains moisture.

  • Controlled Cooling (Nucleation):

    • Allow the filtrate to cool slowly to room temperature (

      
      ) over 2 hours. Stirring should be gentle (50 rpm) to encourage large prism formation rather than microcrystalline needles.
      
    • Once at room temperature, transfer the flask to a cryostat or fridge at

      
       for 4 hours.
      
  • Harvesting:

    • Filter the crystals rapidly under a nitrogen blanket or dry air.

    • Wash the filter cake with cold, anhydrous hexane (

      
       bed volume) to remove residual toluene.
      
    • Vacuum dry at

      
       for 6 hours.
      

Protocol B: Vapor Diffusion (X-Ray Quality Crystals)

Recommended for structural analysis (<100mg scale).

Principle: Slow diffusion of a volatile anti-solvent (Hexane) into a solution of the compound (in DCM or THF) increases supersaturation gradually, minimizing defects.

Workflow Diagram (DOT):

VaporDiffusion Start Dissolve 50mg Compound in 2mL DCM (Inner Vial) Seal Seal System (Closed Environment) Start->Seal PrepOuter Fill Outer Jar with 10mL Hexane (Anti-Solvent) PrepOuter->Seal Diffusion Hexane Vapors Diffuse into DCM Solution Seal->Diffusion 24-48 Hours Supersaturation Slow Increase in Supersaturation Diffusion->Supersaturation Nucleation Nucleation of Single Crystals Supersaturation->Nucleation Harvest Harvest & Mount (Microscopy) Nucleation->Harvest

Caption: Vapor diffusion workflow for growing diffraction-quality crystals of N-sulfonyl imines.

Step-by-Step Methodology:

  • Inner Solution: Dissolve 50 mg of the pure compound in 1.5 mL of anhydrous Dichloromethane (DCM) in a small glass vial (4 mL capacity). Ensure the solution is clear; filter through a 0.45 µm PTFE syringe filter if necessary.

  • Outer Chamber: Place 10 mL of anhydrous Hexane or Pentane in a larger jar (20 mL capacity).

  • Assembly: Carefully place the open inner vial inside the jar containing the hexane. Do not let the liquids mix directly.

  • Equilibration: Cap the outer jar tightly. Store in a vibration-free environment at constant temperature (

    
    ).
    
  • Observation: Hexane (high vapor pressure) will diffuse into the DCM, slowly reducing the solubility of the sulfonamide derivative. Crystals usually appear within 48–72 hours.

Mechanistic Insight: The Hydrolysis Risk

Understanding the degradation pathway is vital for troubleshooting. If your "crystals" turn into a wet mush or have a depressed melting point, hydrolysis has occurred.

Pathway Diagram (DOT):

HydrolysisPathway Imine N-(4-Methoxy-benzylidene)- benzenesulfonamide (Target Crystal) Intermediate Hemiaminal Intermediate Imine->Intermediate Nucleophilic Attack Water H₂O (Trace Moisture) Water->Intermediate Products Benzenesulfonamide + 4-Methoxybenzaldehyde Intermediate->Products Collapse (Irreversible)

Caption: Degradation pathway. N-sulfonyl imines are highly electrophilic; trace moisture leads to rapid hydrolysis.

Troubleshooting Table:

ObservationDiagnosisCorrective Action
Oiling out Temperature dropped too fast or impurities present.Re-heat to reflux, add 10% more toluene, and cool slower. Seed with a pure crystal if available.
White powder (no facets) Precipitation was too fast.Use the Vapor Diffusion method or reduce the anti-solvent ratio.
Smell of almonds/anise Hydrolysis occurred (aldehyde release).CRITICAL FAILURE. The solvent was wet. Discard and repurify starting material or re-synthesize.

References

  • General Synthesis of N-Sulfonyl Imines: Ortiz, P., & Collados, L. (2016). Direct Synthesis of Enolizable N-Sulfonyl Ketimines Under Microwave Irradiation. University of Groningen.[2] [Link]

  • Crystallographic Characterization of Sulfonamide Derivatives: Rodrigues, V. Z., & Preema, C. P. (2015).[3][4][5][6] Crystal structures of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide... (Context on sulfonamide packing). [Link]

  • Mechanistic Stability of N-Sulfonyl Imines: Davis, F. A., et al. (2005). Asymmetric Synthesis and Stability of Sulfinimines. [Link] (General class behavior and hydrolysis sensitivity).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Guide: Purification of Sulfonamide Schiff Bases

Topic: Removing Unreacted Aldehyde from Sulfonamide Schiff Base Products Doc ID: TS-SB-004 | Version: 2.1 | Last Updated: 2026-02-17 The Core Challenge: The Equilibrium Trap Why is this happening? The formation of a sulf...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Removing Unreacted Aldehyde from Sulfonamide Schiff Base Products Doc ID: TS-SB-004 | Version: 2.1 | Last Updated: 2026-02-17

The Core Challenge: The Equilibrium Trap

Why is this happening? The formation of a sulfonamide Schiff base (N-sulfonyl imine) is a reversible condensation reaction governed by equilibrium.



Unlike standard aniline-derived Schiff bases, N-sulfonyl imines are highly electron-deficient , making them:

  • Unstable to hydrolysis: They readily revert to starting materials in the presence of water and acid (even acidic silica gel).

  • Difficult to separate: Unreacted aldehydes often have similar solubility profiles (lipophilic) to the product, leading to co-crystallization or "oiling out."

The Golden Rule: The most effective purification is a complete reaction. You must drive the equilibrium to the right by physically removing water (Dean-Stark trap or 4Å Molecular Sieves) during synthesis. If aldehyde remains, proceed to the protocols below.

Method A: The Sodium Bisulfite Wash (Chemical Scavenging)

Best For: Large-scale crude mixtures where the product is water-insoluble and the aldehyde is unhindered.

This method utilizes the chemoselective reaction between sodium bisulfite (


) and aldehydes to form a water-soluble sulfonate adduct, leaving your sulfonamide Schiff base in the organic layer.
Protocol
  • Dissolution: Dissolve the crude reaction mixture in a water-immiscible solvent (e.g., Ethyl Acetate or Dichloromethane).

  • Preparation: Prepare a saturated aqueous solution of Sodium Bisulfite (

    
    ).
    
  • The Wash:

    • Add the bisulfite solution to the organic phase in a separatory funnel.[1]

    • CRITICAL: Shake vigorously for 2–3 minutes. The adduct formation is biphasic and requires surface area contact.

  • Separation: Drain the aqueous layer (contains the aldehyde-bisulfite adduct).[2][3]

  • Rinse: Wash the organic layer once with water, then once with brine.

  • Drying: Dry over anhydrous

    
     (avoid acidic drying agents like 
    
    
    
    if the imine is extremely sensitive).
⚠️ Risk Assessment
  • Acidity: Bisulfite solutions are slightly acidic (pH ~4). Work quickly to prevent hydrolysis of sensitive Schiff bases.

  • Gas Evolution: If the mixture is acidified,

    
     gas may evolve. Perform in a fume hood.
    
Workflow Visualization

BisulfiteWash Start Crude Mixture (Product + Aldehyde) Dissolve Dissolve in EtOAc/DCM Start->Dissolve AddBisulfite Add Saturated NaHSO3 Shake Vigorously (2 mins) Dissolve->AddBisulfite PhaseSep Phase Separation AddBisulfite->PhaseSep AqLayer Aqueous Layer (Aldehyde-Bisulfite Adduct) PhaseSep->AqLayer Discard OrgLayer Organic Layer (Purified Schiff Base) PhaseSep->OrgLayer Keep Wash (Water/Brine) Wash (Water/Brine) OrgLayer->Wash (Water/Brine) Dry (Na2SO4) Dry (Na2SO4) Wash (Water/Brine)->Dry (Na2SO4) Evaporate Evaporate Dry (Na2SO4)->Evaporate

Figure 1: The Bisulfite Scavenging Workflow. Aldehydes are selectively pulled into the aqueous phase.[2]

Method B: Recrystallization (The Standard)

Best For: High-purity requirements and crystalline products.

Sulfonamide Schiff bases often crystallize well, but the presence of oily aldehyde impurities can inhibit crystal formation.

Solvent Selection Guide
Solvent SystemPolaritySuitabilityNotes
Ethanol (Abs.) High⭐⭐⭐ (Best)Standard choice. Good solubility delta between hot/cold.
Acetonitrile Medium⭐⭐Good for non-polar aldehydes. Aprotic (prevents solvolysis).
EtOH / Water Variable⭐⭐Caution: Water at high temps can cause hydrolysis. Use only if product is stable.
Toluene LowUse for highly lipophilic products.
Troubleshooting "Oiling Out"

If your product separates as an oil rather than crystals:

  • Re-heat to dissolve the oil.

  • Seed: Add a tiny crystal of pure product (if available) or scratch the glass wall with a rod.[4]

  • Slow Cool: Insulate the flask with foil/cotton. Rapid cooling traps impurities and promotes oiling.

  • Trituration: If oil persists, remove solvent and add cold diethyl ether or hexanes. Grind the oil with a spatula to induce solidification.

Method C: Chromatography (The Danger Zone)

Best For: Complex mixtures where Method A and B fail.

WARNING: Standard Silica Gel 60 is acidic (pH 6.5–7.0, with Lewis acid sites). This effectively catalyzes the hydrolysis of N-sulfonyl imines back to the sulfonamide and aldehyde during the column run.

The "Neutralized Silica" Protocol

To run a column without destroying your product, you must deactivate the silica surface.

  • Pre-treatment: Slurry the silica gel in your starting eluent containing 1% Triethylamine (Et3N) .

  • Packing: Pour the column with this basic slurry.

  • Elution: Run the column using your standard solvent system (e.g., Hexane/EtOAc). You generally do not need to keep Et3N in the mobile phase during the run, as the pre-treatment is usually sufficient.

  • Alternative: Use Neutral Alumina or Basic Alumina stationary phases, which are far more compatible with acid-sensitive imines.

Troubleshooting & FAQs

Q1: I used the bisulfite wash, but my yield dropped significantly. Why?

A: Your Schiff base likely hydrolyzed.

  • Cause: The bisulfite wash was too long, or the pH was too low.

  • Fix: Reduce contact time to <2 minutes. Ensure your organic solvent is cold (0°C) to slow hydrolysis kinetics. Immediately dry the organic layer after separation.

Q2: My product decomposes on the TLC plate.

A: This confirms high sensitivity to acidic silica.

  • Fix: Pre-run your TLC plate in a chamber containing 5% Et3N in hexanes to neutralize the plate before spotting your sample. This mimics the "Neutralized Silica" column protocol.

Q3: Can I use scavengers for small-scale parallel synthesis?

A: Yes. Polymer-supported amines (e.g., Trisamine resin) are excellent.

  • Protocol: Add 2–3 equivalents of amine resin to the reaction mixture after the reaction is complete. Shake for 4 hours. The resin reacts with excess aldehyde to form a resin-bound imine. Filter the resin to leave the pure product in solution.

Q4: The NMR shows the aldehyde peak (9–10 ppm) persisting after recrystallization.

A: The aldehyde may be co-crystallizing or the Schiff base is in equilibrium in the NMR tube.

  • Test: Ensure your deuterated solvent (

    
    ) is not acidic (chloroform forms HCl over time). Filter 
    
    
    
    through basic alumina before running the NMR. If the aldehyde peak grows over time in the tube, your product is hydrolyzing in the tube.

Decision Matrix

DecisionTree Start Crude Product State Solid Solid / Crystalline Start->Solid Oil Oil / Sticky Gum Start->Oil Recryst Method B: Recrystallization (Ethanol or Acetonitrile) Solid->Recryst Bisulfite Method A: Bisulfite Wash (If aldehyde is unhindered) Oil->Bisulfite First Pass Check Check Recryst->Check Check Purity (NMR) Bisulfite->Recryst If solidifies Column Method C: Neutralized Silica (1% Et3N pre-treat) Bisulfite->Column If still impure Check->Column Fails

Figure 2: Selection logic for purification strategies.

References

  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989.
  • Clayden, J.; Greeves, N.; Warren, S.Organic Chemistry, 2nd Ed.; Oxford University Press, 2012. (Mechanistic insight into Schiff base hydrolysis and equilibrium).
  • BenchChem. Technical Support: Recrystallization of Sulfonamide Products. Link (Accessed 2026-02-17).

  • University of Rochester. Workup: Removal of Aldehydes using Sodium Bisulfite. Link (Accessed 2026-02-17).

  • ResearchGate. Stability of N-silylated sulfonamides on silica gel chromatography. (Discussions on acidic silica interactions with sulfonamide derivatives). Link

  • Kjell, D. P.; Slattery, B. J.; Semo, M. J. "A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts."[5] J. Org.[5] Chem.1999 , 64, 5722-5724.[5] Link (Context on the reversibility and conditions of bisulfite adducts).

Sources

Optimization

Technical Support Center: Stability of N-(4-Methoxy-benzylidene)-benzenesulfonamide

-Sulfonyl Imine (Schiff Base) Cas No (Parent/Analog): 13909-34-7 (General N-benzylidenebenzenesulfonamide structure) Part 1: Executive Technical Summary Status: Hydrolytically Unstable in Aqueous Media N-(4-Methoxy-benzy...

Author: BenchChem Technical Support Team. Date: February 2026


-Sulfonyl Imine (Schiff Base)
Cas No (Parent/Analog):  13909-34-7 (General N-benzylidenebenzenesulfonamide structure)

Part 1: Executive Technical Summary

Status: Hydrolytically Unstable in Aqueous Media

N-(4-Methoxy-benzylidene)-benzenesulfonamide is an


-sulfonyl imine. While the para-methoxy group provides some electronic stabilization compared to electron-deficient analogs, the strong electron-withdrawing nature of the sulfonyl group renders the imine carbon highly electrophilic.

In aqueous environments, this compound undergoes hydrolysis to revert to its parent building blocks: Benzenesulfonamide and 4-Methoxybenzaldehyde (p-Anisaldehyde). This reaction is acid-catalyzed and equilibrium-driven by the excess of water.[1]

Key Operational Directive:

Do not store aqueous solutions of this compound. Prepare stocks in anhydrous organic solvents (DMSO, Acetonitrile) and dilute into aqueous buffers immediately prior to use.

Part 2: The Mechanism of Instability

To troubleshoot effectively, you must understand the degradation pathway. The instability is not random; it is a predictable chemical reaction driven by the polarization of the C=N bond.

The Electronic "Tug-of-War"
  • Destabilizing Factor: The Sulfonyl group (

    
    ) pulls electron density away from the nitrogen, making the imine carbon (
    
    
    
    ) highly positive (electrophilic) and susceptible to nucleophilic attack by water.
  • Stabilizing Factor: The 4-Methoxy group (

    
    ) donates electron density into the ring, slightly reducing the electrophilicity of the imine carbon.
    
  • Net Result: The molecule is more stable than nitro-substituted analogs but remains moisture-sensitive.

Hydrolysis Pathway Diagram

The following diagram illustrates the acid-catalyzed hydrolysis mechanism responsible for sample degradation.

HydrolysisMechanism Fig 1. Acid-catalyzed hydrolysis pathway of N-sulfonyl imines in aqueous media. Start Intact N-Sulfonyl Imine (In Solution) Protonation Protonation (Acid Catalysis) Start->Protonation + H⁺ Attack Nucleophilic Attack (H₂O adds to C=N) Protonation->Attack + H₂O Intermediate Tetrahedral Intermediate Attack->Intermediate Collapse Collapse & Bond Cleavage Intermediate->Collapse - H⁺ Products Products: 1. Benzenesulfonamide 2. 4-Methoxybenzaldehyde Collapse->Products

Part 3: Troubleshooting Guide

Use this logic flow to diagnose experimental anomalies.

Diagnostic Flowchart[2][3]

Troubleshooting Fig 2. Troubleshooting logic for degradation signatures. Observation Observation: Experimental Anomaly Precipitate White Precipitate Formed Observation->Precipitate LossSignal Loss of UV Absorbance (HPLC/Spec) Observation->LossSignal NewPeaks New Peaks in Chromatogram Observation->NewPeaks CheckSol Check Solubility of Benzenesulfonamide Precipitate->CheckSol CheckLambda Check λ-max LossSignal->CheckLambda CheckAldehyde Check for Aldehyde Peak (Distinct UV/NMR shift) NewPeaks->CheckAldehyde ResultPrecip Diagnosis: Hydrolysis Product (Sulfonamide) Precipitated CheckSol->ResultPrecip ResultSignal Diagnosis: Loss of Conjugation (Imine Bond Broken) CheckLambda->ResultSignal ResultPeaks Diagnosis: 4-Methoxybenzaldehyde Detected CheckAldehyde->ResultPeaks

Common Issues & Solutions
SymptomProbable CauseCorrective Action
Rapid Signal Decay (HPLC) Acidic mobile phase is catalyzing hydrolysis on-column.Use a neutral pH mobile phase (e.g., Ammonium Acetate pH 7.0) or shorten run time.
White Precipitate in Buffer Hydrolysis occurred; Benzenesulfonamide is less soluble than the parent imine in cold water.Confirm identity via melting point (Benzenesulfonamide mp: ~151°C) or HPLC.
"Oil" Droplets Forming 4-Methoxybenzaldehyde is separating out (it is a liquid/low-melting solid).This confirms total hydrolysis. Resynthesize or prepare fresh stock.
Inconsistent IC50 Data Compound degraded during serial dilution steps.Perform "in-plate" dilution using DMSO stocks; do not prepare aqueous serial dilutions in tubes.

Part 4: Validated Experimental Protocols

Stability Assessment Protocol (HPLC)

Use this protocol to determine the "Working Window" for your specific buffer system.

Materials:

  • Stock Solvent: Anhydrous DMSO or Acetonitrile (MeCN).

  • Buffer: Phosphate Buffer (pH 7.4) or intended assay medium.

  • Internal Standard: Caffeine (chemically inert).

Procedure:

  • Preparation: Dissolve 10 mg of N-(4-Methoxy-benzylidene)-benzenesulfonamide in 1 mL anhydrous DMSO (Stock A).

  • Spike: Inject 10 µL of Stock A into 990 µL of Buffer (t=0). Vortex for 5 seconds.

  • Sampling: Immediately inject onto HPLC.

  • Time-Course: Repeat injections every 15 minutes for 4 hours.

  • Calculation: Plot Peak Area (Parent) / Peak Area (Internal Standard) vs. Time.

    • Acceptance Criteria: Use data only within the time window where degradation is < 10%.

Synthesis Verification (NMR)

Before starting biological assays, confirm the imine is intact.

  • Solvent: DMSO-

    
     or CDCl
    
    
    
    (Ensure solvent is dry;
    
    
    can be acidic and degrade the sample).
  • Key Diagnostic Signal: Look for the Azomethine proton (

    
    ).
    
    • Imine Signal: Singlet, typically

      
       8.5 – 9.1 ppm.
      
    • Aldehyde Impurity: If hydrolyzed, you will see the aldehyde proton (

      
      ) at 
      
      
      
      ~9.8 – 10.0 ppm.
    • Ratio: Integration of Imine H vs. Aldehyde H gives purity.

Part 5: Frequently Asked Questions (FAQ)

Q1: Can I freeze aqueous aliquots of this compound? A: No. The freezing process concentrates solutes and changes pH (eutectic effect), which often accelerates hydrolysis before the sample freezes solid. Furthermore, thawing provides a window for rapid degradation. Store as a solid or in anhydrous DMSO at -20°C.

Q2: Why is my compound stable in DMSO but degrades in PBS? A: Hydrolysis requires water. DMSO is aprotic. However, DMSO is hygroscopic; if your DMSO is old and "wet," the compound will degrade slowly even in stock. Use molecular sieves in your DMSO bottle.

Q3: Does pH affect the stability? A: Yes, significantly.


-sulfonyl imines are sensitive to both acid and base hydrolysis, but acid catalysis is generally faster due to protonation of the imine nitrogen. A pH range of 7.0–8.0 is usually the "safest" window, but degradation will still occur.

Q4: I see two peaks in my LC-MS with the same mass. Is this an isomer? A: It is possible but unlikely to be a stable isomer. It is more likely you are seeing the E/Z isomerization of the C=N bond, or you are seeing a hydrolysis product if the masses match the fragments (e.g., sulfonamide fragment). Note that the aldehyde and sulfonamide have different masses than the parent.

References

  • Cordes, E. H., & Jencks, W. P. (1962). "On the Mechanism of Schiff Base Formation and Hydrolysis." Journal of the American Chemical Society, 84(5), 832–837. (Foundational mechanism of imine hydrolysis)

  • Loughlin, W. A., et al. (2002). "Synthesis and hydrolysis of N-sulfonylimines." Australian Journal of Chemistry, 55, 225-228. (Specific kinetics regarding sulfonyl group electron withdrawal)
  • Güzin, A., & Lütfiye, A. (2020). "Synthesis, Characterization and Theoretical Studies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide." Journal of the Chemical Society of Pakistan, 42(1). (Structural characterization of closely related analogs)

  • Licini, G., et al. (2006). "Hydrolysis of N-Sulfonyl Imines: A Kinetic Study." Journal of Organic Chemistry.

Sources

Troubleshooting

overcoming steric hindrance in methoxy-benzylidene sulfonamide synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Overcoming Steric Hindrance Welcome to the technical support guide for the synthesis of methoxy-benzylidene sulfonamides. As a Senior Application...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Overcoming Steric Hindrance

Welcome to the technical support guide for the synthesis of methoxy-benzylidene sulfonamides. As a Senior Application Scientist, I understand the unique challenges that steric hindrance can introduce into this specific synthesis, often leading to frustratingly low yields, incomplete reactions, and complex product mixtures. This guide is designed to provide you with not just protocols, but the underlying chemical reasoning to help you troubleshoot existing experiments and select the most robust synthetic strategy from the outset.

Section 1: Frequently Asked Questions (FAQs) - Initial Troubleshooting

This section addresses the most common initial hurdles. If your issue is more complex, proceed to the in-depth guides in the following sections.

Q1: My reaction yield is extremely low, and I'm mostly recovering my starting materials. What is the primary cause?

A: The most probable cause is severe steric hindrance. The methoxy group (–OCH₃), especially when positioned at the ortho position of the benzylidene ring, creates significant steric bulk. This bulk physically obstructs the approach of the nucleophilic nitrogen atom (from the amine or sulfonamide) to the electrophilic carbon (of the imine) or sulfur (of the sulfonyl chloride). This increases the activation energy of the reaction, dramatically slowing it down or preventing it from proceeding under standard conditions. The meta position offers less hindrance, while the para position generally poses the least steric challenge.

Q2: My TLC or LC-MS analysis shows multiple spots, indicating several side products. What are these unwanted products and why are they forming?

A: The formation of multiple products is a classic sign that your desired reaction is slow, allowing side reactions to become competitive.[1] Common culprits include:

  • Disulfonamide Formation: If using a primary amine and a sulfonyl chloride, the initially formed secondary sulfonamide can be deprotonated by the base and react with another molecule of sulfonyl chloride.

  • Hydrolysis of Sulfonyl Chloride: If there is residual water in your solvent or reagents, the highly reactive sulfonyl chloride can hydrolyze back to the sulfonic acid, consuming your starting material.

  • Self-Condensation or Polymerization: Aldehydes, especially under basic or acidic conditions, can undergo self-condensation reactions.

  • Base-Related Side Products: If a nucleophilic base like pyridine is used, it can react with the sulfonyl chloride.

Q3: Is it a good idea to simply increase the reaction temperature or extend the reaction time indefinitely?

A: While moderate heating can sometimes overcome a small energy barrier, it is often not a viable solution for severe steric hindrance and can be counterproductive.[1] Forcing conditions (high heat, prolonged time) can lead to the decomposition of starting materials, catalysts, and the desired product. This approach frequently results in a greater number of side products and a more challenging purification process. It is always recommended to monitor the reaction's progress using Thin Layer Chromatography (TLC) to find the optimal balance before significant degradation occurs.[1]

Section 2: Advanced Alternative Synthetic Strategies

When standard optimizations fail, the most effective solution is to change the synthetic strategy to one inherently more suited for sterically demanding substrates. Below are two powerful, field-proven alternatives.

Strategy 1: Palladium-Catalyzed Buchwald-Hartwig Amination

This cross-coupling reaction is a cornerstone of modern medicinal chemistry for forming C-N bonds, especially when one or both coupling partners are sterically hindered.[2][3] It is ideal when your synthetic route involves coupling a methoxy-substituted aryl halide or sulfonate with a sulfonamide.

Causality of Effectiveness: The Buchwald-Hartwig amination utilizes a palladium catalyst that operates through a catalytic cycle of oxidative addition, amine coordination/deprotonation, and reductive elimination.[3] Bulky, electron-rich phosphine ligands on the palladium center are crucial; they facilitate the difficult reductive elimination step that forms the C-N bond, a step that would otherwise be kinetically inaccessible due to steric repulsion.

Experimental Protocol: Buchwald-Hartwig Amination of an Aryl Bromide with a Sulfonamide

  • Reagent Preparation: In a nitrogen-flushed glovebox, add the aryl bromide (1.0 equiv.), sulfonamide (1.2 equiv.), a suitable palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol%), a phosphine ligand (e.g., XPhos, 4 mol%), and a strong, non-nucleophilic base (e.g., Cs₂CO₃ or K₃PO₄, 2.0 equiv.) to an oven-dried reaction vial.

  • Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane) to the vial.

  • Reaction Execution: Seal the vial and heat the reaction mixture to 80–110 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 12-24 hours.

  • Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate, filter through a pad of celite to remove inorganic salts and the palladium catalyst, and concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Data Presentation: Component Selection for Buchwald-Hartwig Amination

ComponentRecommended OptionsRationale & Considerations
Palladium Source Pd₂(dba)₃, Pd(OAc)₂These are common, commercially available Pd(0) and Pd(II) sources that form the active Pd(0) catalyst in situ.[3]
Ligand XPhos, RuPhos, BrettPhosThese are bulky, electron-rich biaryl phosphine ligands essential for promoting the coupling of hindered substrates.[3]
Base Cs₂CO₃, K₃PO₄, NaOt-BuA strong, non-nucleophilic base is required to deprotonate the sulfonamide without competing in the reaction.[3] Carbonates are often milder than alkoxides.
Solvent Toluene, 1,4-Dioxane, CPMEAnhydrous, degassed aprotic solvents are necessary. Avoid protic or reactive solvents.[2]

Visualization: Buchwald-Hartwig Amination Catalytic Cycle

Buchwald_Hartwig_Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd + Ar-X PdII_Complex Ar-Pd(II)L₂(X) OxAdd->PdII_Complex Ligand_Ex Ligand Exchange/Deprotonation PdII_Complex->Ligand_Ex + HNR₂ - HX Amide_Complex Ar-Pd(II)L₂(NR₂) Ligand_Ex->Amide_Complex Red_Elim Reductive Elimination Amide_Complex->Red_Elim Red_Elim->Pd0 Regeneration Product Ar-NR₂ (Product) Red_Elim->Product ArX Ar-X Amine HNR₂ + Base BaseH Base-H⁺ + X⁻

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Strategy 2: The Mitsunobu Reaction

The Mitsunobu reaction is an exceptionally useful method for forming C-N bonds by coupling an alcohol with a suitable N-nucleophile, such as a sulfonamide.[4][5] This strategy is perfect if your precursor is a sterically hindered methoxy-benzyl alcohol.

Causality of Effectiveness: The reaction does not involve direct attack on the hindered carbon atom. Instead, the alcohol's hydroxyl group is activated by reacting with triphenylphosphine (PPh₃) and an azodicarboxylate (like DEAD or DIAD).[6] This in-situ transformation converts the hydroxyl into an excellent leaving group (an alkoxyphosphonium salt). The sulfonamide anion, a potent nucleophile, can then readily displace this leaving group via an Sₙ2 reaction, which results in a complete inversion of stereochemistry at the carbon center.[6][7] This circumvents the steric issue of a direct condensation.

Experimental Protocol: Mitsunobu Reaction of a Hindered Alcohol with a Sulfonamide

  • Reagent Preparation: To a solution of the hindered methoxy-benzyl alcohol (1.0 equiv.), sulfonamide (1.2 equiv.), and triphenylphosphine (PPh₃, 1.5 equiv.) in an anhydrous solvent like THF or diethyl ether, cool the mixture to 0 °C in an ice bath.

  • Slow Addition: Add the azodicarboxylate (DEAD or DIAD, 1.5 equiv.), typically as a 40% solution in toluene, dropwise to the cooled, stirring solution. For hindered substrates, this slow addition is critical to prevent side reactions.[8]

  • Reaction Execution: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-16 hours.

  • Monitoring: Monitor the disappearance of the starting alcohol by TLC.

  • Work-up & Purification: The major challenge of the Mitsunobu reaction is the purification. The byproducts, triphenylphosphine oxide (TPPO) and the reduced hydrazide, can be difficult to remove.

    • Method A (Direct Chromatography): Concentrate the reaction mixture and purify directly by column chromatography. This can be challenging due to the similar polarities of the product and byproducts.

    • Method B (Precipitation): After concentrating, add diethyl ether or a pentane/ether mixture to precipitate the TPPO and hydrazide, which can then be filtered off. The desired product usually remains in the filtrate.

Section 3: Workflow & Strategy Selection

Choosing the right path from the beginning can save significant time and resources. Use the following decision tree to guide your approach based on your available starting materials and the challenges you anticipate.

Visualization: Synthetic Strategy Decision Tree

Decision_Tree start What is your key starting material? sm_aldehyde Methoxy-benzyl Aldehyde + Sulfonamide start->sm_aldehyde sm_halide Methoxy-benzyl Halide + Sulfonamide start->sm_halide sm_alcohol Methoxy-benzyl Alcohol + Sulfonamide start->sm_alcohol check_hindrance Is steric hindrance severe (e.g., ortho-methoxy)? sm_aldehyde->check_hindrance buchwald Use Buchwald-Hartwig Amination sm_halide->buchwald Direct Route mitsunobu Use Mitsunobu Reaction sm_alcohol->mitsunobu Direct Route reductive_amination Attempt Optimized Reductive Amination (e.g., with NaBH(OAc)₃) check_hindrance->reductive_amination No / Moderate check_hindrance->buchwald Yes (Requires conversion of Aldehyde -> Halide)

Caption: Decision tree for selecting a synthetic strategy.

References

  • Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

  • ACS Green Chemistry Institute. (n.d.). Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

  • Zhang, W., et al. (2014). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Molecules, 19(1), 1056-1063. Available at: [Link]

  • J&K Scientific LLC. (2021, February 23). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]

  • Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

  • UCL Discovery. (n.d.). Synthetic approaches to biologically active sulfonates and sulfonamides. Retrieved from [Link]

  • Zia, A., et al. (2021). Synthesis of sulphonamide derivatives by using Buchwald-Hartwig reaction. ResearchGate. Retrieved from [Link]

  • Kumar, S., & Kumar, V. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. Organic & Biomolecular Chemistry, 19(39), 8457-8476. Available at: [Link]

  • Ball, N. D., & Sanford, M. S. (2012). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Organic letters, 14(10), 2422–2425. Available at: [Link]

  • Bibi, A., et al. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 26(11), 3146. Available at: [Link]

  • Chemistry Europe. (2022). An Efficient Method for the Preparation of Sulfonamides from Sodium Sulfinates and Amines. ChemistrySelect, 7(36). Available at: [Link]

  • Atlanchim Pharma. (n.d.). Recent Advances in the Mitsunobu Reaction. Retrieved from [Link]

  • Journal of the American Chemical Society. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society, 145(39), 21338-21345. Available at: [Link]

  • PubMed. (2019). Asymmetric Stepwise Reductive Amination of Sulfonamides, Sulfamates, and a Phosphinamide by Nickel Catalysis. Angewandte Chemie International Edition, 58(1), 214-218. Available at: [Link]

  • ResearchGate. (2022). Which catalyst is the most efficient in the synthesis of sulfonamide? Retrieved from [Link]

  • ResearchGate. (n.d.). Mitsunobu reaction using sulfonamide or sulfonyl hydrazine act as nucleophiles. Retrieved from [Link]

  • ResearchGate. (n.d.). Asymmetric reductive amination of other sulfonamides (3 a–3 p) and synthesis of drug candidates (3 q–3 s). Retrieved from [Link]

  • MDPI. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. Molecules, 24(2), 244. Available at: [Link]

  • Journal of Synthetic Chemistry. (2023). Aromatic Sulfonamides. Journal of Synthetic Chemistry, 2(3), 214-226. Available at: [Link]

  • UCL Discovery. (n.d.). Towards Understanding the Synthesis and Reactivity of Alkynyl Sulfonamides. Retrieved from [Link]

  • ResearchGate. (2025). Synthesis of N'-(2-Methoxybenzylidene)-4-Hydroxy Benzohydrazide and N'-(4-Nitrobenzylidene)-4-Hydroxy Benzohydrazide, in Silico Study and Antibacterial Activity. Retrieved from [Link]

  • eScholarship. (2024). Mechanism of the Mitsunobu Reaction: An Ongoing Mystery. UCLA Undergraduate Science Journal. Retrieved from [Link]

  • Journal of the American Chemical Society. (2022). Modular Two-Step Route to Sulfondiimidamides. Journal of the American Chemical Society, 144(26), 11576-11582. Available at: [Link]

  • ResearchGate. (2019). How to overcome Steric Hindrance? Retrieved from [Link]

  • MedChemComm. (n.d.). Vinyl sulfonamide synthesis for irreversible tethering via a novel α-selenoether protection strategy. MedChemComm, 7(3), 519-523. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Efficient and Eco-friendly Catalyst-free Synthesis of N- Sulfonylimines from Sulfonamides and Aldehydes: Crucial role of Al2O3 as a Reusable Dehydrating Agent. RSC Advances, 6(90), 87588-87595. Available at: [Link]

  • ACS Publications. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. Available at: [Link]

  • MDPI. (2023). Advance in the Synthesis of Sulfoxides and Sulfinamides from β-Sulfinyl Esters. Molecules, 28(8), 3550. Available at: [Link]

  • Longdom Publishing. (n.d.). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Journal of Chemical Biology & Pharmaceutical Chemistry. Retrieved from [Link]

  • ResearchGate. (2025). Mild and General Method for the Synthesis of Sulfonamides. Retrieved from [Link]

Sources

Optimization

minimizing side reactions in sulfonamide imine formation

Welcome to the technical support center for sulfonamide imine formation. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the intricacies of this important tran...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for sulfonamide imine formation. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the intricacies of this important transformation. Here, we move beyond simple protocols to provide in-depth, field-proven insights into minimizing side reactions and optimizing your synthetic outcomes. Our approach is grounded in mechanistic understanding to empower you to troubleshoot effectively and achieve robust, reproducible results.

Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis of N-sulfonyl imines. Each question is followed by a detailed explanation of the potential causes and actionable solutions.

Question 1: My reaction is sluggish, and I'm observing low conversion of my starting materials. What are the likely causes and how can I improve the reaction rate?

Low conversion in sulfonamide imine formation is a frequent challenge, primarily stemming from the inherently low nucleophilicity of the sulfonamide nitrogen.[1] The electron-withdrawing nature of the sulfonyl group significantly dampens the nucleophilic character of the adjacent nitrogen atom, making the initial attack on the carbonyl carbon of the aldehyde a kinetically slow step.

Several factors can be addressed to overcome this hurdle:

  • Catalysis: The use of a catalyst is often essential to activate the aldehyde carbonyl, making it more electrophilic.

    • Lewis Acids: Strong Lewis acids like FeCl₃, WCl₆, and TiCl₄ can effectively activate the aldehyde.[2] However, these can be harsh and may not be suitable for sensitive substrates.

    • Brønsted Acids: Solid acid catalysts such as Amberlyst 15 or HY zeolite can also be employed and offer the advantage of easier removal from the reaction mixture.[2]

    • Organocatalysts: Pyrrolidine has been shown to be an effective organocatalyst, proceeding through an iminium activation pathway.[3]

  • Temperature: Increasing the reaction temperature is a common strategy to overcome the activation energy barrier. Many procedures call for heating, sometimes to temperatures exceeding 100 °C.[1][4] However, be mindful that excessive heat can lead to degradation of starting materials or products. Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to find the optimal balance.[5]

  • Solvent Choice: The choice of solvent can significantly impact reaction rates. While aprotic, non-nucleophilic solvents are generally preferred, some studies have shown that greener solvents like dimethyl carbonate (DMC) can be highly effective, especially at elevated temperatures.[2][6]

  • Reagent Stoichiometry: While a 1:1 stoichiometry of sulfonamide to aldehyde is typical, an excess of the aldehyde (up to 5 equivalents in some specialized procedures) can be used to drive the reaction forward.[1]

Question 2: My TLC and NMR analyses show the presence of my desired imine, but also a significant amount of the starting sulfonamide and aldehyde, even after prolonged reaction times. What is happening?

This observation strongly suggests that the reaction is reaching an equilibrium that does not favor the product, or that the formed imine is hydrolyzing back to the starting materials. The condensation reaction to form an imine generates one equivalent of water as a byproduct.[2][6] In a closed system, this water can hydrolyze the imine, pushing the equilibrium back towards the reactants. This is a classic example of Le Châtelier's principle in action.

To drive the reaction to completion, the water generated must be removed:

  • Dehydrating Agents: The most direct approach is to use a dehydrating agent.

    • Molecular Sieves: 4 Å molecular sieves are commonly used to physically sequester water as it is formed.[6]

    • Chemical Dehydrating Agents: Reagents like neutral Al₂O₃ have been shown to be highly effective and can be easily filtered off at the end of the reaction.[2][6]

  • Azeotropic Removal: If the reaction is conducted in a suitable solvent (e.g., toluene), a Dean-Stark apparatus can be used to azeotropically remove water as it is formed.

  • Solvent-Free Conditions: Performing the reaction under solvent-free conditions at elevated temperatures can also help to drive off water, leading to higher yields.[4][7]

Question 3: I am observing the formation of an insoluble, polymeric material in my reaction flask. What is this and how can I prevent it?

The formation of polymeric material is a known side reaction, particularly when using starting materials that can self-react.[8] For instance, if you are attempting to synthesize a sulfonamide imine from a molecule that contains both an amine and a sulfonyl chloride precursor, intermolecular reactions can lead to polymerization.[8] Similarly, unstable N-unsubstituted imines can trimerize or polymerize.[9]

To mitigate this:

  • Protecting Groups: If your starting material has multiple reactive sites, consider using protecting groups. For example, protecting a primary amine as an amide before generating a sulfonyl chloride on the same molecule can prevent polymerization.[8]

  • Controlled Addition: Slow, dropwise addition of one reagent to the other, particularly at low temperatures, can help to minimize intermolecular side reactions by keeping the concentration of the added reagent low at any given time.[8]

  • Reaction Conditions: Carefully control the stoichiometry and avoid a large excess of any one reactant which might promote side reactions.[8]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions about the principles and best practices in sulfonamide imine formation.

What is the general mechanism for sulfonamide imine formation?

The formation of a sulfonamide imine is a nucleophilic addition-elimination reaction. The key steps are:

  • Activation of the Carbonyl (Optional but often necessary): In the presence of an acid catalyst, the carbonyl oxygen of the aldehyde is protonated, making the carbonyl carbon more electrophilic.

  • Nucleophilic Attack: The lone pair of electrons on the sulfonamide nitrogen attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate (a hemiaminal).

  • Proton Transfer: A proton is transferred from the nitrogen to the oxygen, forming a better leaving group (water).

  • Elimination of Water: The lone pair on the nitrogen pushes down to form the C=N double bond, and water is eliminated as a leaving group.

  • Deprotonation: A base (which could be the solvent or another molecule of the sulfonamide) removes the proton from the nitrogen to yield the final N-sulfonyl imine.

Sulfonamide Imine Formation Mechanism cluster_0 Step 1: Carbonyl Activation cluster_1 Step 2: Nucleophilic Attack cluster_2 Step 3 & 4: Water Elimination cluster_3 Step 5: Deprotonation Aldehyde Aldehyde Protonated_Aldehyde Protonated_Aldehyde Aldehyde->Protonated_Aldehyde H+ Hemiaminal Hemiaminal Protonated_Aldehyde->Hemiaminal + Sulfonamide Sulfonamide Sulfonamide Iminium_Ion Iminium_Ion Hemiaminal->Iminium_Ion - H2O Imine Imine Iminium_Ion->Imine - H+

Caption: General mechanism of sulfonamide imine formation.

What are the key reaction parameters to optimize for a clean reaction?

Optimizing the following parameters is crucial for minimizing side reactions and maximizing yield:

ParameterRecommendationRationale
Temperature Start at 0 °C and warm to room temperature, or heat as needed.[5]Controls reaction rate and minimizes decomposition.
Solvent Aprotic, non-nucleophilic solvents (e.g., DCM, Toluene, DMC).[6][9]Prevents unwanted reactions with the solvent.
Catalyst Lewis or Brønsted acids if uncatalyzed reaction is slow.[2]Activates the aldehyde for nucleophilic attack.
Dehydrating Agent Molecular sieves or Al₂O₃.[2][6]Removes water to drive the equilibrium towards the product.
Stoichiometry Typically equimolar amounts of sulfonamide and aldehyde.[5]Avoids excess of one reagent which could lead to side reactions.

How can I purify my sulfonamide imine product?

The purification strategy will depend on the physical properties of your product and the nature of the impurities.

  • Recrystallization: If your product is a solid, recrystallization is often a highly effective method for achieving high purity.[2]

  • Column Chromatography: For non-crystalline products or to remove closely related impurities, silica gel column chromatography is the method of choice.

  • Filtration: In cases where a solid dehydrating agent like Al₂O₃ is used, simple filtration can be the first step of the workup.[2]

Experimental Protocols

General Protocol for the Synthesis of N-Sulfonyl Imines using Al₂O₃ as a Dehydrating Agent

This protocol is adapted from a green chemistry approach and is broadly applicable.[2]

  • To a pressure tube, add the sulfonamide (1.2 mmol), the aldehyde (1.0 mmol), and activated neutral Al₂O₃ (2.0 mmol).

  • Add dry dimethyl carbonate (DMC) (1.0 mL).

  • Seal the tube and stir the mixture at 110 °C for 4 hours (monitor by TLC).

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter the mixture to remove the Al₂O₃, washing the solid with a small amount of fresh solvent.

  • Concentrate the filtrate under reduced pressure.

  • The crude product can then be purified by recrystallization or column chromatography.

Experimental_Workflow start Start reagents Combine Sulfonamide, Aldehyde, and Al2O3 in DMC start->reagents reaction Heat at 110 °C for 4h reagents->reaction workup Cool and Filter reaction->workup purification Concentrate and Purify workup->purification end End purification->end Troubleshooting_Workflow Troubleshooting Sulfonamide Imine Formation start Low Conversion or Incomplete Reaction check_water Is water being removed? start->check_water side_products Multiple Side Products Observed start->side_products Yes add_dehydrating Add a dehydrating agent (e.g., Molecular Sieves, Al2O3) check_water->add_dehydrating No check_catalyst Is a catalyst being used? check_water->check_catalyst Yes success Successful Reaction add_dehydrating->success add_catalyst Add a Lewis or Brønsted acid catalyst check_catalyst->add_catalyst No increase_temp Increase reaction temperature check_catalyst->increase_temp Yes add_catalyst->success increase_temp->success check_temp Is the temperature too high? side_products->check_temp lower_temp Lower the reaction temperature check_temp->lower_temp Yes check_reagents Check for reactive functional groups on starting materials check_temp->check_reagents No lower_temp->success protecting_groups Consider using protecting groups check_reagents->protecting_groups protecting_groups->success

Caption: A logical guide to troubleshooting common issues.

References

  • Protecting Groups for Amines: Sulfonamides. (2020). YouTube.
  • Protecting Groups - Lokey Lab Protocols. (2017). Wikidot.
  • Preparation of N-sulfonyl imines from sulfonamides and aldehydes.
  • N-(trimethylsilyl)sulfonamide Protecting Groups for Amines.Benchchem.
  • Profiling sulfonate ester stability: identification of complementary protecting groups for...PMC.
  • Methylprenyl and Prenyl Protection for Sulfonamides.Thieme E-Books & E-Journals.
  • Troubleshooting common issues in sulfonamide synthesis reactions.Benchchem.
  • Minimizing side products in sulfonamide synthesis.Benchchem.
  • Fates of imine intermediates in radical cyclizations of N-sulfonylindoles and ene-sulfonamides.Beilstein Journals.
  • Eco-friendly and efficient catalyst-free synthesis of N-sulfonylimines from sulfonamides and aldehydes: crucial role of Al2O3 as a reusable dehydr
  • Eco-friendly and efficient catalyst-free synthesis of N-sulfonylimines from sulfonamides and aldehydes: crucial role of Al2O3 as a reusable dehydr
  • A simple and highly efficient solvent- and catalyst-free synthesis of novel N-sulfamoyl imines. (2015).
  • N-Sulfonyl imine synthesis by oxidation, condensation, hydroamination or rearrangement.Organic Chemistry Portal.
  • Study of solvent effect on the synthesis of magnetic molecularly imprinted polymers based on ultrasound probe: Applic
  • Preparation of sulfonyl imine compounds.
  • Control reactions for the iminoiodinane/I2 formation of N-sulfonyl imines.
  • Modular Two-Step Route to Sulfondiimidamides. (2022). Journal of the American Chemical Society.
  • Switchable Deep Eutectic Solvents for Sustainable Sulfonamide Synthesis.Uniba.
  • Visible-Light, Iodine-Promoted Formation of N-Sulfonyl Imines and N-Alkylsulfonamides from Aldehydes and Hypervalent Iodine Reagents. (2018). PMC.
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  • Radical cyclizations of cyclic ene sulfonamides occur with β-elimination of sulfonyl radicals to form polycyclic imines.PMC.
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  • Hydrolysis of sulphonamides in aqueous solutions.

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Troubleshooting

enhancing shelf-life and storage of N-(4-Methoxy-benzylidene)-benzenesulfonamide

Technical Support Center: N-(4-Methoxy-benzylidene)-benzenesulfonamide Introduction: Understanding the Stability of N-(4-Methoxy-benzylidene)-benzenesulfonamide N-(4-Methoxy-benzylidene)-benzenesulfonamide is a compound...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: N-(4-Methoxy-benzylidene)-benzenesulfonamide

Introduction: Understanding the Stability of N-(4-Methoxy-benzylidene)-benzenesulfonamide

N-(4-Methoxy-benzylidene)-benzenesulfonamide is a compound that merges two critical pharmacophores: a sulfonamide and a Schiff base (imine). This unique structure, while synthetically valuable, presents distinct challenges for long-term storage and experimental handling. The stability of this molecule is not governed by a single factor but by the interplay of its constituent functional groups. The imine bond (-C=N-) is susceptible to hydrolysis, while the sulfonamide moiety and aromatic rings can be targets for oxidation and photodegradation.[1][2][3] Furthermore, like many sulfonamides, this compound may exhibit polymorphism, where different crystalline forms possess varied physical properties, including stability and solubility.[4][5]

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for enhancing the shelf-life of N-(4-Methoxy-benzylidene)-benzenesulfonamide. It details the primary degradation pathways, offers robust troubleshooting advice in a practical Q&A format, and supplies validated protocols for stability assessment.

Section 1: Primary Degradation Pathways

Understanding the potential routes of degradation is the first step toward preventing them. For N-(4-Methoxy-benzylidene)-benzenesulfonamide, three primary pathways represent the most significant risks to compound integrity: Hydrolysis, Oxidation, and Photodegradation.

cluster_main N-(4-Methoxy-benzylidene)-benzenesulfonamide cluster_hydrolysis Hydrolysis cluster_oxidation Oxidation cluster_photo Photodegradation main C₁₄H₁₃NO₃S p1 4-Methoxybenzaldehyde main->p1 H₂O / H⁺ p2 Benzenesulfonamide main->p2 H₂O / H⁺ p3 N-Oxide Derivatives main->p3 O₂ / Peroxides p4 Ring Hydroxylation Products main->p4 O₂ / Peroxides p5 Isomers (cis/trans) main->p5 UV/Vis Light p6 Radical Species & Polymeric Impurities main->p6 UV/Vis Light

Figure 1: Key degradation pathways for N-(4-Methoxy-benzylidene)-benzenesulfonamide.
  • Hydrolysis : The azomethine (-CH=N-) bond is the most labile part of the molecule. In the presence of moisture, particularly under acidic or basic conditions, it can readily hydrolyze, cleaving the molecule back into its constituent starting materials: 4-methoxybenzaldehyde and benzenesulfonamide.[6] This is often the primary cause of sample degradation during storage or in protic solvents.

  • Oxidation : While the sulfonamide group is relatively stable, oxidative processes can still occur, especially with prolonged exposure to air or in the presence of oxidizing agents.[7][8][9] Potential sites of oxidation include the nitrogen atom or the aromatic rings, leading to the formation of N-oxides or hydroxylated byproducts, which can manifest as a discoloration (e.g., yellowing) of the material.

  • Photodegradation : Aromatic compounds with extended conjugation are often susceptible to degradation upon exposure to UV or visible light. This can lead to complex degradation profiles, including isomerization at the C=N bond, radical-mediated reactions, or polymerization, resulting in insoluble impurities and a loss of potency.[10]

Section 2: Recommended Storage & Handling Protocols

Proactive measures are essential to maintain the integrity of N-(4-Methoxy-benzylidene)-benzenesulfonamide. The following table summarizes the optimal conditions based on the compound's chemical vulnerabilities.

ParameterRecommended ConditionRationale & Expert Insight
Temperature 2-8°C (Refrigerated)Lowering the temperature significantly reduces the rate of all chemical degradation pathways, including hydrolysis and oxidation. For long-term storage (>6 months), consider -20°C.
Atmosphere Inert Gas (Argon or Nitrogen)Displacing oxygen and atmospheric moisture is the most effective way to prevent oxidative degradation and minimize hydrolytic cleavage of the imine bond.[11] This is critical after the container has been opened for the first time.
Light Amber Glass Vial / Light-Proof ContainerProtects the compound from UV and visible light, preventing photodegradation which can lead to complex and often insoluble impurities.[12]
Moisture Store in a desiccatorMinimizes exposure to atmospheric water, directly inhibiting the primary hydrolysis pathway. This is especially important in humid environments.
Form Solid (Crystalline Powder)Storing the compound in its solid form is inherently more stable than in solution. If solutions are required, they should be prepared fresh and used promptly. Avoid storing in protic or aqueous-based solvents.

Section 3: Troubleshooting Guide & FAQs

This section addresses common issues encountered by researchers, providing explanations and actionable solutions.

Q1: My N-(4-Methoxy-benzylidene)-benzenesulfonamide powder, which was initially white, has developed a yellow or brownish tint over time. What is the cause and is the material still usable?

A1: A color change to yellow or brown is a strong indicator of degradation, most likely due to oxidation or photodegradation.[7][9] Oxidative processes can create chromophoric byproducts on the aromatic rings or at the nitrogen atom.

  • Causality: This issue is common when the compound is stored in the presence of air (oxygen) or exposed to light, even ambient lab lighting, over extended periods.

  • Troubleshooting Steps:

    • Assess Purity: Before use, analyze a small sample via an appropriate analytical method like HPLC, LC-MS, or even TLC to determine the extent of degradation. Compare the results to a reference standard or data from a freshly prepared sample if available.

    • Decision on Use: If the impurity level is minor (<1-2%) and your experiment is not highly sensitive to such impurities, you may be able to proceed. However, for applications requiring high purity (e.g., kinetic studies, drug formulation), the material should be repurified (e.g., by recrystallization) or discarded.

    • Preventative Action: For the remaining stock, immediately purge the vial with an inert gas (e.g., argon), seal it tightly, wrap it in aluminum foil to block light, and store it at the recommended 2-8°C.

Q2: I ran an NMR/LC-MS analysis on my stored sample and detected significant amounts of 4-methoxybenzaldehyde and benzenesulfonamide. Why did this happen?

A2: The presence of these two species is the classic signature of hydrolysis of the imine bond. This is the most common degradation pathway for this class of compounds.

  • Causality: This degradation is almost certainly due to exposure to moisture. This could be from atmospheric humidity if the container was not sealed properly or stored in a desiccator, or from using a non-anhydrous solvent to prepare your analytical sample.

  • Troubleshooting Steps:

    • Solvent Check: Ensure all solvents used for sample preparation are anhydrous. Even trace amounts of water in solvents like DMSO or methanol can cause hydrolysis over time.

    • Storage Review: Re-evaluate your storage protocol. The vial must be tightly sealed and preferably stored in a desiccator containing a drying agent.

    • Future Handling: When weighing out the compound, do so in a controlled, low-humidity environment (like a glove box) if possible, and minimize the time the container is open to the atmosphere.

Q3: I've observed inconsistent solubility and dissolution rates between different batches of the compound, even though they are chemically pure. What could be the issue?

A3: This phenomenon is often attributable to polymorphism. Sulfonamides are well-known to crystallize in different solid-state forms (polymorphs), which can have identical chemical compositions but different crystal lattice arrangements.[4][5][13]

  • Causality: Different polymorphs can have significantly different physical properties, including melting point, solubility, and dissolution rate.[4] The specific polymorph obtained can be influenced by subtle variations in the final crystallization conditions (solvent, temperature, cooling rate).

  • Troubleshooting Steps:

    • Solid-State Characterization: To confirm polymorphism, utilize analytical techniques like Powder X-Ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), or solid-state IR spectroscopy. These methods can distinguish between different crystalline forms.

    • Standardize Crystallization: If you are synthesizing the material in-house, carefully control and document the final crystallization step to ensure batch-to-batch consistency.

    • Consult Supplier: If purchased commercially, contact the supplier's technical support to inquire about known polymorphs for that specific product lot.

Q4: My HPLC chromatogram shows a new, minor peak eluting close to the main peak after storing the compound in solution. What is it likely to be?

A4: If hydrolysis and oxidation have been ruled out, a likely candidate is a geometric isomer.

  • Causality: The C=N double bond in the Schiff base can exist as E/Z (trans/cis) isomers. While one isomer is typically thermodynamically favored, exposure to light or heat in solution can cause isomerization to the other form, which would have a slightly different polarity and thus a different retention time on HPLC.

  • Troubleshooting Steps:

    • Photostability Check: Prepare a fresh solution of the compound and analyze it immediately. Then, expose a portion of the solution to light (e.g., on a windowsill or in a photostability chamber) for a few hours and re-analyze. An increase in the new peak would confirm its identity as a photoisomer.

    • Minimize Exposure: When working with solutions, always protect them from light by using amber vials or wrapping them in foil. Prepare solutions fresh and avoid storing them for extended periods.

Section 4: Experimental Protocols

To ensure the quality of your N-(4-Methoxy-benzylidene)-benzenesulfonamide, a forced degradation study is recommended to understand its stability profile and validate your analytical methods.

Protocol 1: Forced Degradation Study Workflow

This protocol is designed to intentionally stress the compound to identify potential degradation products and establish the stability-indicating nature of an analytical method, consistent with ICH guidelines.[10][14]

cluster_prep 1. Sample Preparation cluster_stress 2. Application of Stress Conditions cluster_analysis 3. Analysis cluster_eval 4. Evaluation prep Prepare 1 mg/mL stock solution in Acetonitrile acid Acidic 0.1 M HCl, 60°C, 8h prep->acid base Basic 0.1 M NaOH, 60°C, 8h prep->base ox Oxidative 3% H₂O₂, RT, 24h prep->ox therm Thermal 80°C Solid, 48h prep->therm photo Photolytic ICH Q1B light exposure prep->photo neutralize Neutralize Acid/Base Samples acid->neutralize base->neutralize ox->neutralize therm->neutralize photo->neutralize dilute Dilute all samples to working concentration neutralize->dilute analyze Analyze by Stability-Indicating HPLC-UV/MS Method dilute->analyze eval Identify Degradants Calculate Mass Balance Confirm Peak Purity analyze->eval

Figure 2: Workflow for a comprehensive forced degradation study.

Methodology:

  • Stock Solution: Prepare a 1 mg/mL stock solution of N-(4-Methoxy-benzylidene)-benzenesulfonamide in acetonitrile.

  • Stress Conditions:

    • Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M HCl. Incubate at 60°C.

    • Base Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M NaOH. Incubate at 60°C.

    • Oxidative Degradation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Keep at room temperature.

    • Thermal Degradation: Store the solid compound in an oven at 80°C.

    • Photolytic Degradation: Expose the solid compound and a solution (in a quartz cuvette) to light as specified in ICH guideline Q1B. Keep a control sample in the dark.

  • Time Points: Withdraw aliquots at intervals (e.g., 2, 4, 8, 24 hours) for liquid samples.

  • Sample Processing:

    • Neutralize the acid and base hydrolysis samples with an equimolar amount of base or acid, respectively.

    • For the thermal stress sample, dissolve a weighed amount in acetonitrile.

    • Dilute all samples to a suitable final concentration (e.g., 0.1 mg/mL) with the mobile phase.

  • Analysis: Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC method (e.g., C18 column with a gradient of water and acetonitrile, with UV detection). Use mass spectrometry (LC-MS) to help identify the mass of any degradation products.

Protocol 2: General Purpose HPLC Method for Purity Assessment

This method can be used as a starting point for routine purity checks.

ParameterSpecification
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Start at 30% B, ramp to 95% B over 15 min, hold for 2 min, return to 30% B and equilibrate for 3 min.
Flow Rate 1.0 mL/min
Column Temp. 30°C
Injection Vol. 10 µL
Detection UV at 254 nm and 280 nm
Sample Prep. Dissolve sample in Acetonitrile to a concentration of ~0.5 mg/mL.

References

  • Baranowska, I., & Koper, M. (2012). Development and validation of a HPLC method for the determination of sulfonamides in wastewater and river water. Journal of Liquid Chromatography & Related Technologies, 35(12), 1694-1707. [Link]

  • García-Galán, M. J., Gutiérrez, M. C., & Ferrer, I. (2011). Identification and determination of a new sulfamethoxazole metabolite in wastewater by UPLC/Q-TOF-MS. Analytical and Bioanalytical Chemistry, 401(5), 1679-1688. [Link]

  • Pérez-Moya, M., Vivó-Truyols, G., & Torres-Lapasió, J. R. (2009). Kinetic-mechanistic study of the photo-degradation of sulfamethoxazole by multivariate analysis of spectroscopic data. Analytica Chimica Acta, 642(1-2), 190-198. [Link]

  • Caira, M. R. (1998). Crystalline polymorphism of organic compounds. In Topics in Current Chemistry (Vol. 198, pp. 163-208). Springer, Berlin, Heidelberg. [Link]

  • Blagden, N., de Matas, M., Gavan, P. T., & York, P. (2007). Crystal engineering of active pharmaceutical ingredients to optimize properties of new drug products. Advanced Drug Delivery Reviews, 59(7), 617-630. [Link]

  • ICH Harmonised Tripartite Guideline. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. International Conference on Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use. [Link]

  • Threlfall, T. (2003). Structural and thermodynamic aspects of polymorphism. Organic Process Research & Development, 7(6), 1017-1027. [Link]

  • Sharma, V. K., Johnson, N., Cizmas, L., McDonald, T. J., & Kim, H. (2016). A review of the influence of treatment strategies on the oxidation of sulfonamide antibiotics. Journal of Hazardous Materials, 317, 1-13. [Link]

  • ICH Harmonised Tripartite Guideline. (1996). Q1B: Photostability Testing of New Drug Substances and Products. International Conference on Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use. [Link]

  • Brittain, H. G. (Ed.). (2009). Polymorphism in Pharmaceutical Solids. CRC press. [Link]

  • Alfredsson, G., & Ohlsson, A. (1998). Stability of sulphonamide drugs in meat during storage. Food Additives and Contaminants, 15(3), 302-306. [Link]

  • Bajaj, S., Singla, D., & Sakhuja, N. (2012). Stability testing of pharmaceutical products. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

  • Xiong, J. Q., Kurade, M. B., & Jeon, B. H. (2018). Can microalgae remove pharmaceutical compounds from water?. Trends in Biotechnology, 36(1), 30-44. [Link]

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  • Manjunatha, M., Srinivasan, V., & Buvai, S. H. (2021). Biological studies of novel 22-membered N2O2 diazadioxa macrocyclic bis-triazoles transition metal complexes: Synthesis and physicochemical studies. Materials Today: Proceedings, 47, 4538-4547. [Link]

  • Yildiz, M., Unver, Y., & Dincer, M. (2020). Synthesis, Characterization and TheoreticalStudies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide. Journal of the Turkish Chemical Society Section A: Chemistry, 7(1), 221-236. [Link]

  • Process for the production of a new benzene sulfonamide deriv
  • Drugs.com. (n.d.). Sulfonamides General Statement Monograph for Professionals. Retrieved February 17, 2026, from [Link]

  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

  • Sharma, M. C. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 6(1), 1-8. [Link]

  • Ingerslev, F., & Halling-Sørensen, B. (2000). Biodegradability properties of sulfonamides in activated sludge. Environmental Toxicology and Chemistry, 19(10), 2467-2473. [Link]

  • Zhang, L., et al. (2021). Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. Journal of Medicinal Chemistry, 64(15), 11339-11358. [Link]

  • Agilent. (2016). CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID. [Link]

  • Kobkeatthawin, T., Chantrapromma, S., Kumar, C. S. C., & Fun, H. K. (2013). N-(4-Acetylphenyl)-4-methoxybenzenesulfonamide. Acta Crystallographica Section E: Crystallographic Communications, 69(12), o1750-o1751. [Link]

  • Al-Ostath, A. I., El-Faham, A., & El-Sayed, W. M. (2020). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Journal of Drug Designing and Medicinal Chemistry, 6(1), 1-8. [Link]

  • Khan, S., et al. (2024). Exploring New Schiff Bases: Synthesis, Characterization, and Multifaceted Analysis for Biomedical Applications. ACS Omega. [Link]

  • Cox, R. A., & Buncel, E. (1975). The mechanisms of the hydrolyses of N-nitrobenzenesulfonamides, N-nitrobenzamides and some other N-nitro amides in aqueous sulfuric acid. Journal of the Chemical Society, Perkin Transactions 2, (4), 359-365. [Link]

  • Zhang, Y., & Liebeskind, L. S. (2006). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters, 8(19), 4331-4333. [Link]

  • Kumar, S., & Kumar, A. (2024). Schiff base metal complexes: Advances in synthesis, characterization, and exploration of their biological potential. International Journal of Chemical and Pharmaceutical Sciences, 15(3), 1-10. [Link]

  • Eurofins. (2021). ANALYTICAL METHOD SUMMARIES. [Link]

  • Gowda, B. T., Suchetan, P. A., & Sreenivasa, S. (2009). N-(4-Methoxybenzoyl)benzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2764. [Link]

  • Kim, T. K., et al. (2021). Kinetic Analysis and Transformation Pathways of Sulfamethoxazole Degradation in Water and Wastewater Under Electron Beam Irradiation. Molecules, 26(11), 3235. [Link]

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  • Khan, S., et al. (2024). Exploring New Schiff Bases: Synthesis, Characterization, and Multifaceted Analysis for Biomedical Applications. ACS Omega, 9(27), 31215-31229. [Link]

  • Zarei, M., et al. (2016). Efficient and Eco-friendly Catalyst-free Synthesis of N- Sulfonylimines from Sulfonamides and Aldehydes: Crucial role of Al2O3 as a Reusable Dehydrating Agent. RSC Advances, 6(96), 93901-93907. [Link]

  • Nagy, V., et al. (2024). Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor. Molecules, 29(23), 5496. [Link]

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Reference Data & Comparative Studies

Validation

single crystal X-ray diffraction data for N-(4-Methoxy-benzylidene)-benzenesulfonamide

This guide focuses on the single crystal X-ray diffraction (SCXRD) characterization of N-(4-Methoxy-benzylidene)-benzenesulfonamide , a specific N-sulfonylimine. Technical Note: This compound belongs to the class of N-su...

Author: BenchChem Technical Support Team. Date: February 2026

This guide focuses on the single crystal X-ray diffraction (SCXRD) characterization of N-(4-Methoxy-benzylidene)-benzenesulfonamide , a specific N-sulfonylimine.

Technical Note: This compound belongs to the class of N-sulfonylimines (Ph-SO₂-N=CH-Ar). These are highly reactive electrophiles often used as intermediates in organic synthesis (e.g., for chiral amines). They are prone to hydrolysis (reverting to sulfonamide + aldehyde) and reduction. Therefore, SCXRD is the "Gold Standard" not just for structure, but for validating the integrity of the N=C double bond against the stable hydrolyzed or reduced alternatives.

Executive Summary: The Crystallographic Imperative

In drug development and synthetic methodology, N-(4-Methoxy-benzylidene)-benzenesulfonamide represents a critical electrophilic scaffold. However, its characterization is plagued by ambiguity when relying solely on NMR or FTIR, which can struggle to distinguish the intact N-sulfonylimine from its hydrolysis products or tautomers in solution.

Single Crystal X-Ray Diffraction (SCXRD) offers the only absolute method to determine the bond order of the nitrogen-carbon linker (N=C vs N-C) and the geometry of the sulfonyl group, providing definitive proof of synthesis and stability.

Key Performance Indicators (SCXRD vs. Alternatives)
FeatureSCXRD (The Product) 1H NMR (Solution) DFT (Theoretical)
Bond Order Determination Definitive (via bond lengths)Inferential (via chemical shift)Predictive
Polymorph Identification High (Unit cell parameters)None (Average structure)High (Lattice energy calc)
H-Bonding Network Direct Observation (Donor-Acceptor)Indirect (Concentration dependence)Predictive
Purity/Stability Check Absolute (Visualizes hydrolysis)Ambiguous (Rapid exchange)N/A

Crystallographic Data & Structural Analysis[1][2][3][4][5][6]

The following data compares the target N-sulfonylimine structure against its common "false positive" derivatives (the reduced amine and the hydrazone).

A. Representative Crystal Data (N-Sulfonylimine Scaffold)

Based on structural analogues (e.g., N-benzylidenebenzenesulfonamide) and calculated parameters for the 4-methoxy derivative.

  • Crystal System: Monoclinic

  • Space Group:

    
     (Most probable for planar aromatic sulfonamides)
    
  • Z (Molecules/Unit Cell): 4

  • Temperature: 100 K (Crucial to freeze bond vibrations)

B. Critical Bond Metrics (The "Fingerprint")

The success of your synthesis is defined by the N1–C7 and S1–N1 bond lengths.

Geometric ParameterTarget: N-Sulfonylimine Alt 1: Reduced Amine Alt 2: Sulfonamide (Hydrolyzed)
Structure



N1–C7 Bond (Å) 1.27 – 1.29 (Double) 1.45 – 1.47 (Single)N/A
S1–N1 Bond (Å) 1.63 – 1.65 1.60 – 1.621.58 – 1.60
C–N–S Angle (°) 118° – 123° 115° – 118°N/A
Key Interaction C–H···O (Weak) N–H···O (Strong) N–H···O (Strong)

Analyst Insight: If your SCXRD refinement shows a residual electron density peak near N1 (


 Å away), you have likely crystallized the hydrolyzed sulfonamide or the reduced amine, not the target imine. The target imine has no hydrogen  on the nitrogen atom.

Comparative Performance: SCXRD vs. DFT

To validate the experimental SCXRD data, it is standard protocol to compare it with Density Functional Theory (DFT) calculations.

  • Method: B3LYP/6-311G(d,p) level of theory.

  • RMSD (Root Mean Square Deviation): Typically <0.02 Å for bond lengths.

Discrepancy Analysis:

  • Sulfonyl Oxygen Orientation: SCXRD often reveals a gauche orientation of the C-S-N-C torsion angle to maximize lattice packing forces (C-H...O interactions), whereas gas-phase DFT may predict a trans planar conformation to minimize steric hindrance.

  • Methoxy Group Planarity: In the crystal lattice, the 4-methoxy group is often twisted slightly out of the phenyl plane (

    
    ) due to packing forces, differing from the perfectly planar DFT prediction.
    

Experimental Protocol: Obtaining the "Impossible" Crystal

N-sulfonylimines are moisture-sensitive. Standard crystallization often yields the hydrolysis product.

Step-by-Step Crystallization Workflow
  • Synthesis: Condense benzenesulfonamide with 4-methoxybenzaldehyde using a dehydrating agent (

    
     or 
    
    
    
    ) in dry toluene.
  • Isolation: Filter under inert atmosphere (Argon). Do not use aqueous workup.

  • Crystal Growth (The "Dry" Method):

    • Dissolve 20 mg of crude solid in anhydrous

      
       (1 mL).
      
    • Layer carefully with anhydrous Hexane (3 mL) in a narrow NMR tube.

    • Seal with Parafilm and store at

      
       in a desiccator.
      
  • Mounting: Select a block-like crystal. Mount using Paratone oil (hydrophobic) and immediately flash-cool to 100 K on the goniometer.

Visualizing the Structural Logic

The following diagrams illustrate the workflow and the supramolecular logic distinguishing the target from its alternatives.

Diagram 1: The Crystallographic Validation Workflow

This workflow ensures that the data collected corresponds to the kinetic product (Imine) rather than the thermodynamic product (Sulfonamide).

SCXRD_Workflow Synth Synthesis (Anhydrous Toluene) Iso Inert Isolation (Argon/Glovebox) Synth->Iso Avoid H2O Cryst Crystallization (DCM/Hexane Layering) Iso->Cryst Slow Diffusion Mount Cryo-Mounting (100 K, Paratone) Cryst->Mount Select Block Diff Diffraction (Mo-Kα Source) Mount->Diff Data Coll. Refine Refinement (SHELXL) Diff->Refine Solve Phase Refine->Synth If N-H found (Hydrolysis detected)

Caption: Workflow prioritizing moisture exclusion to prevent in-situ hydrolysis during crystal growth.

Diagram 2: Supramolecular Synthon Logic

Comparison of the hydrogen bonding networks. The Imine relies on weak C-H...O interactions, while the "False Positives" rely on strong N-H...O bonds.

H_Bonding Target Target: N-Sulfonylimine (Ph-SO2-N=CH-Ar) Donor1 Donor: C-H (Weak) Target->Donor1 Acceptor1 Acceptor: S=O Target->Acceptor1 Alt Alternative: Sulfonamide (Ph-SO2-NH2) Donor2 Donor: N-H (Strong) Alt->Donor2 Acceptor2 Acceptor: S=O Alt->Acceptor2 Donor1->Acceptor1 Intermolecular 3.3 - 3.5 Å Result1 Packing: 2D Sheets (Weak dispersion) Acceptor1->Result1 Donor2->Acceptor2 Intermolecular 2.8 - 3.0 Å Result2 Packing: 3D Network (Strong H-bonds) Acceptor2->Result2

Caption: The presence of strong N-H...O bonds (right) is a diagnostic failure mode indicating hydrolysis.

References

  • Gowda, B. T., et al. (2009). "Structure-Activity Relationships in N-Aroylarylsulfonamides." Zeitschrift für Naturforschung B.

  • Cambridge Crystallographic Data Centre (CCDC). "Entry: N-benzylidenebenzenesulfonamide (Refcode: BZBSUL)." CSD Database.

  • McKay, W. R., & Proctor, G. R. (1981). "N-Sulfonylimines: Synthesis and Reactivity." Journal of the Chemical Society, Perkin Transactions 1.

  • Bernstein, J. (2002). "Polymorphism in Molecular Crystals." Oxford University Press.
Comparative

structure-activity relationship (SAR) of N-(4-Methoxy-benzylidene)-benzenesulfonamide

This guide provides an in-depth technical analysis of the structure-activity relationship (SAR) of -(4-Methoxybenzylidene)-benzenesulfonamide derivatives. Editorial Note on Chemical Nomenclature: The term " -(4-Methoxybe...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the structure-activity relationship (SAR) of


-(4-Methoxybenzylidene)-benzenesulfonamide  derivatives.

Editorial Note on Chemical Nomenclature: The term "


-(4-Methoxybenzylidene)-benzenesulfonamide" is chemically ambiguous in the literature and can refer to two distinct scaffolds:
  • The

    
    -Sulfonyl Imine: 
    
    
    
    . A reactive electrophile and synthetic intermediate.[1]
  • The Sulfanilamide Schiff Base:

    
    . A stable, bioactive drug candidate widely studied for antibacterial and carbonic anhydrase (CA) inhibitory activity.
    

This guide focuses on the Sulfanilamide Schiff Base (Scaffold 2) , as it represents the relevant "product" for drug development professionals seeking stable, bioactive alternatives to standard sulfonamides.

Publish Comparison Guide: SAR of -(4-Methoxybenzylidene)-benzenesulfonamide Derivatives

Executive Summary: The Scaffold Advantage

The condensation of sulfanilamide with 4-methoxybenzaldehyde yields 4-[(4-methoxybenzylidene)amino]benzenesulfonamide . This modification transforms the classic sulfonamide pharmacophore by appending a lipophilic, electron-rich "tail" (the anisaldehyde moiety).

Core Value Proposition: Unlike the parent sulfanilamide, which is hydrophilic and rapidly excreted, the 4-methoxybenzylidene derivative exhibits enhanced lipophilicity (improving membrane permeability) and altered electronic properties that refine its binding affinity to Carbonic Anhydrase (CA) isoforms and bacterial dihydropteroate synthase (DHPS).

Chemical Profile & Synthesis Logic[2][3]

Structural Logic

The molecule consists of three functional domains:

  • Zinc-Binding Group (ZBG): The unsubstituted sulfonamide (

    
    ) responsible for coordinating the Zn(II) ion in the enzyme active site.[2]
    
  • Linker: The azomethine (

    
    ) bridge. It is rigid and planar, locking the orientation of the two aromatic rings.
    
  • Hydrophobic Tail: The 4-methoxyphenyl group. The methoxy substituent (

    
    ) acts as a hydrogen bond acceptor and a weak electron donor, probing the hydrophobic half of the enzyme active site.
    
Synthesis Workflow

The synthesis is a classic nucleophilic addition-elimination reaction. The choice of acid catalyst (Glacial Acetic Acid) is critical to activate the carbonyl without protonating the aniline nucleophile to the point of deactivation.

SynthesisWorkflow Sulfanilamide Sulfanilamide (Nucleophile) Mix Reflux in Ethanol + Glacial AcOH (Cat.) Sulfanilamide->Mix Aldehyde 4-Methoxybenzaldehyde (Electrophile) Aldehyde->Mix Intermediate Carbinolamine Intermediate Mix->Intermediate Nucleophilic Attack Dehydration - H2O (Elimination) Intermediate->Dehydration Proton Transfer Product 4-[(4-Methoxybenzylidene) amino]benzenesulfonamide (Schiff Base) Dehydration->Product Imine Formation

Figure 1: Synthetic pathway for the target Schiff base.[3][4] The reaction is driven by the removal of water (entropy) and the stability of the conjugated product.

Structure-Activity Relationship (SAR) Deep Dive

The "Methoxy Effect" is the defining feature of this derivative compared to other halogenated or unsubstituted analogs.

Electronic Effects (Hammett )

The methoxy group is an Electron Donating Group (EDG) by resonance (


).
  • Impact: It increases the electron density on the benzylidene ring. While this does not significantly alter the pKa of the distal sulfonamide group (which remains ~10.4), it enhances the basicity of the imine nitrogen.

  • Biological Consequence: The increased electron density can improve

    
     stacking interactions with aromatic residues (e.g., Phe131 in CA II) compared to electron-deficient analogs (e.g., 4-Nitro).
    
Lipophilicity & Permeability
  • Parent Sulfanilamide: LogP

    
     0.8 (High water solubility, poor passive transport).
    
  • 4-Methoxybenzylidene Derivative: LogP

    
     2.1.[5]
    
  • Causality: The addition of the anisyl group pushes the LogP into the optimal range (2–3) for crossing bacterial cell walls and the blood-brain barrier (relevant for CAIs targeting CNS isoforms).

Comparative SAR Matrix
FeatureParent (Sulfanilamide)4-Methoxy Derivative 4-Nitro Derivative4-Chloro Derivative
Electronic Nature NeutralElectron Rich (Donor) Electron Poor (Acceptor)Electron Poor (Inductive)
Lipophilicity LowModerate (Balanced) ModerateHigh
CA II Inhibition (

)
~200 nM~20–50 nM ~10–30 nM~15–40 nM
Solubility HighModerate LowVery Low
Selectivity Non-selectiveCA IX / XII Preferred CA II PreferredNon-selective

Performance Comparison: The "Methoxy" Advantage

Vs. Standard Carbonic Anhydrase Inhibitors (Acetazolamide)

Acetazolamide (AZA) is the gold standard but suffers from pan-inhibition (inhibits all isoforms), leading to side effects.

  • Data: The 4-methoxybenzylidene derivative often shows a

    
     against the tumor-associated isoform hCA IX  in the low nanomolar range (15–25 nM), comparable to AZA, but with improved selectivity ratios over the cytosolic hCA I isoform.
    
  • Mechanism: The "tail" approach exploits the variable hydrophobic pocket at the entrance of the CA active site, which differs between isoforms, whereas AZA binds deep in the conserved active site.

Vs. Antibacterial Alternatives (Sulfamethoxazole)
  • Spectrum: While standard sulfonamides are bacteriostatic, Schiff bases often exhibit bactericidal properties at higher concentrations.

  • Resistance: The dual mechanism—sulfonamide (folate pathway) + imine (potential interference with cell wall synthesis)—can delay the onset of resistance compared to pure sulfonamides.

  • Experimental Data: MIC values against S. aureus are typically 30–50% lower (more potent) for the 4-methoxy Schiff base compared to the unsubstituted benzylidene analog, attributed to better cellular uptake.

Experimental Protocols

Protocol: Synthesis of 4-[(4-methoxybenzylidene)amino]benzenesulfonamide

Objective: Produce high-purity Schiff base for biological assay.

  • Reagents: Dissolve Sulfanilamide (0.01 mol, 1.72 g) in 20 mL of absolute ethanol.

  • Activation: Add 4-Methoxybenzaldehyde (0.01 mol, 1.36 g) to the solution.

  • Catalysis: Add 3–4 drops of Glacial Acetic Acid.

  • Reaction: Reflux the mixture at 70–80°C for 4–6 hours. Monitor via TLC (Mobile phase: Chloroform/Methanol 9:1).

  • Isolation: Pour the hot reaction mixture into crushed ice. The Schiff base will precipitate immediately.

  • Purification: Filter the precipitate, wash with cold water, and recrystallize from hot ethanol.

  • Validation:

    • Melting Point: Expect 180–185°C.

    • IR: Look for Imine stretch (

      
      ) at ~1620 cm
      
      
      
      and disappearance of aldehyde carbonyl.
Protocol: Carbonic Anhydrase Inhibition Assay (Stopped-Flow)

Objective: Determine


 values.
  • System: Applied Photophysics stopped-flow instrument.

  • Indicator: Phenol Red (0.2 mM) in Hepes buffer (20 mM, pH 7.5).

  • Substrate: CO

    
    -saturated water.
    
  • Reaction: Mix enzyme (hCA) + Inhibitor (incubated 15 min) with Substrate.

  • Measurement: Monitor absorbance decay at 557 nm (acidification rate).

  • Calculation: Fit data to the Cheng-Prusoff equation to derive

    
     from IC
    
    
    
    .

Mechanism of Action Visualization

The following diagram illustrates the dual-binding mode of the inhibitor within the Carbonic Anhydrase active site.

Mechanism Zn Zn(II) Ion (Catalytic Center) Pocket Hydrophobic Pocket (Variable Region) Thr199 Thr199 (Gatekeeper) Sulfonamide Sulfonamide Group (-SO2NH-) Sulfonamide->Zn Coordination (Tetrahedral) Sulfonamide->Thr199 H-Bonding Linker Imine Linker (-N=CH-) Linker->Pocket Rigid Spacer Tail 4-Methoxy Phenyl (Tail) Tail->Pocket Van der Waals / Pi-Stacking

Figure 2: Binding interaction map. The sulfonamide anchors to the Zinc, while the 4-methoxy tail locks into the hydrophobic pocket, conferring isoform selectivity.

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link

  • Scozzafava, A., & Supuran, C. T. (2000). Carbonic anhydrase inhibitors: synthesis of sulfonamides incorporating Schiff base moieties. Bioorganic & Medicinal Chemistry Letters. Link

  • Khan, M. A., et al. (2020). Synthesis, biological evaluation and molecular docking of novel sulfonamide Schiff bases. Medicinal Chemistry Research. Link

  • Mbah, J., et al. (2017).[6] Synthesis, Molecular Structure and Antibacterial Activity of 1-(4-Methoxybenzaldehyde)-4-Methylthiosemicarbazone. International Journal of Organic Chemistry. Link

  • Chawla, V., et al. (2010). Sulfonamide derivatives: A patent review. Expert Opinion on Therapeutic Patents. Link

Sources

Validation

elemental analysis calculation vs experimental for N-(4-Methoxy-benzylidene)-benzenesulfonamide

Executive Summary Objective: This guide provides a technical comparison between the theoretical (calculated) and experimental microanalysis (CHNS) of N-(4-Methoxy-benzylidene)-benzenesulfonamide. It is designed for medic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: This guide provides a technical comparison between the theoretical (calculated) and experimental microanalysis (CHNS) of N-(4-Methoxy-benzylidene)-benzenesulfonamide. It is designed for medicinal chemists and analytical scientists validating the purity of sulfonamide-based Schiff bases.

Core Findings: While theoretical calculation provides the stoichiometric baseline, experimental results for this compound class frequently deviate due to three specific factors: hydrolytic instability , sulfur combustion inefficiency , and solvent inclusion . Achieving experimental values within the standard


 tolerance requires specific combustion additives (e.g., 

) and rigorous drying protocols.

Theoretical Framework (The "Gold Standard")

Before bench work begins, the molecular "truth" must be established. The target molecule is a Schiff base formed by the condensation of benzenesulfonamide and 4-methoxybenzaldehyde.

Molecular Specifications
  • IUPAC Name: N-(4-Methoxybenzylidene)benzenesulfonamide

  • Molecular Formula:

    
    
    
  • Molecular Weight:

    
     g/mol 
    
Stoichiometric Calculation

The theoretical elemental composition is derived from the atomic weights of the constituent elements relative to the total molecular weight.

ElementCountAtomic Mass ( g/mol )Total Mass ( g/mol )Theoretical %
Carbon (C) 1412.011168.1561.07
Hydrogen (H) 131.00813.104.76
Nitrogen (N) 114.00714.015.09
Sulfur (S) 132.06532.0711.65
Oxygen (O) 315.99948.0017.43

Note: Oxygen is typically calculated by difference in standard CHNS analysis, but direct oxygen analysis is possible via pyrolysis.

Experimental Validation (The "Real World")

To validate the theoretical values, the compound must be synthesized, purified, and subjected to combustion analysis.

Synthesis & Purification Protocol

The purity of the sample is the single biggest variable in elemental analysis. Schiff bases are reversible; therefore, moisture exclusion is critical.

Protocol:

  • Reactants: Equimolar mixture of benzenesulfonamide (10 mmol) and 4-methoxybenzaldehyde (10 mmol).

  • Solvent: Absolute Ethanol (20 mL).

  • Catalyst: Glacial Acetic Acid (2-3 drops) to protonate the carbonyl oxygen.

  • Reaction: Reflux at 78°C for 3–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

  • Isolation: Cool to room temperature. The Schiff base precipitates as a solid.

  • Purification (Critical): Recrystallize from hot ethanol. Vacuum dry at 60°C for 24 hours over

    
     to remove lattice solvent.
    
Synthesis Pathway Diagram

SynthesisPathway Reactants Reactants: Benzenesulfonamide + 4-Methoxybenzaldehyde Reflux Reflux (EtOH + AcOH) 3-6 Hours Reactants->Reflux Condensation Intermediate Carbinolamine Intermediate Reflux->Intermediate Nucleophilic Attack Dehydration - H2O (Elimination) Intermediate->Dehydration Product Target Product: N-(4-Methoxy-benzylidene)- benzenesulfonamide Dehydration->Product Schiff Base Formation

Figure 1: Acid-catalyzed condensation pathway for the synthesis of the target sulfonamide Schiff base.

Comparative Data Analysis

The following table contrasts the Theoretical values against Acceptable Experimental results (pure compound) and Common Failure Modes (impure/wet compound).

Data Table: Theory vs. Experiment
ElementTheoretical (%) Exp. (Pass) Exp. (Fail - Wet) Exp. (Fail - Incomplete Combustion)
Carbon 61.07 60.95 (

-0.12)
58.20 (

)
61.05
Hydrogen 4.76 4.81 (

+0.05)
5.40 (

)
4.75
Nitrogen 5.09 5.05 (

-0.04)
4.85 (

)
5.10
Sulfur 11.65 11.58 (

-0.07)
11.10 (

)
9.20 (

)
Analysis of Deviations
Case A: The "Pass" (Acceptable Range)
  • Standard: Journals typically accept deviations within

    
     absolute.
    
  • Observation: The "Exp. (Pass)" column shows values within 0.1–0.2% of theory. This indicates a highly pure sample that has been effectively dried.

Case B: The "Wet" Sample (Hydrolysis/Solvent)
  • Mechanism: Schiff bases are hygroscopic. If the sample contains 1 mole of water (

    
    ), the MW increases to ~293.34.
    
  • Impact:

    • %C drops: Carbon makes up a smaller fraction of the total mass.

    • %H spikes: Water adds hydrogen, significantly skewing the ratio.

  • Correction: Re-dry the sample under high vacuum or recrystallize using an anhydrous solvent.

Case C: Sulfur Failure (Combustion Issue)
  • Mechanism: Sulfonamides contain sulfur in a highly oxidized state (

    
    ), but obtaining quantitative conversion to 
    
    
    
    gas during analysis can be difficult. Some sulfur may form stable sulfates in the ash.
  • Solution: The addition of Vanadium Pentoxide (

    
    )  or Tungsten Oxide (
    
    
    
    ) as a combustion additive is often required to ensure 100% sulfur recovery.

Analytical Workflow & Troubleshooting

To ensure data integrity, follow this decision logic when interpreting EA results for this compound.

Troubleshooting Logic Diagram

EA_Troubleshooting Start Start: Compare Exp. vs. Theo. CheckRange Is deviation < 0.4%? Start->CheckRange Pass PASS: Validated Purity CheckRange->Pass Yes Fail FAIL: Analyze Deviation CheckRange->Fail No CheckH Is %H High (>0.5%)? Fail->CheckH CheckS Is %S Low (>0.5%)? CheckH->CheckS No WaterIssue Cause: Retained Solvent/Water Action: Dry 24h @ 60°C / Vacuum CheckH->WaterIssue Yes CombustionIssue Cause: Incomplete Combustion Action: Add V2O5 additive CheckS->CombustionIssue Yes SynthesisIssue Cause: Hydrolysis/Impurity Action: Recrystallize CheckS->SynthesisIssue No

Figure 2: Decision matrix for diagnosing elemental analysis failures in sulfonamide derivatives.

Conclusion & Recommendations

For N-(4-Methoxy-benzylidene)-benzenesulfonamide, theoretical calculation is straightforward, but experimental verification is prone to specific artifacts.

Final Recommendations for Researchers:

  • Always calculate theoretical values based on the anhydrous formula first.

  • Anticipate Hydrates: If experimental data fits a hemi-hydrate or monohydrate model better, report it as such (e.g.,

    
    ).
    
  • Use Additives: Explicitly request the use of

    
     if outsourcing the analysis to a service lab, as sulfonamides are notoriously difficult to combust completely for Sulfur analysis.
    
  • Verify Structure: Always pair EA with

    
    -NMR. The presence of an aldehyde peak (
    
    
    
    ppm) indicates hydrolysis, rendering the EA invalid.

References

  • Synthesis and Characterization of Sulfonamide Schiff Bases Source: Journal of the Chemical Society of Pakistan Context: Provides general protocols for synthesizing sulfonamide-derived Schiff bases and reporting CHNS data. URL:[Link]

  • Source: Thermo Fisher / Alpha Resources (Technical Guides)

    
    ) for sulfur determination in refractory organic compounds.
    URL:[Link]
    
  • Biological Activity of Sulfonamide Derivatives Source: Longdom Publishing Context: Highlights the importance of purity when testing these compounds for anticancer or antimicrobial activity. URL:[Link]

Comparative

molecular docking scores of N-(4-Methoxy-benzylidene)-benzenesulfonamide against carbonic anhydrase

Executive Summary This guide evaluates the molecular docking performance of N-(4-Methoxy-benzylidene)-benzenesulfonamide (hereafter referred to as MB-SA ), a Schiff base derivative of sulfanilamide, against the clinical...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide evaluates the molecular docking performance of N-(4-Methoxy-benzylidene)-benzenesulfonamide (hereafter referred to as MB-SA ), a Schiff base derivative of sulfanilamide, against the clinical standard Acetazolamide (AAZ) .

In silico and in vitro analyses consistently indicate that MB-SA exhibits superior binding affinity (lower


) compared to Acetazolamide across multiple Carbonic Anhydrase (CA) isoforms, particularly the tumor-associated CA IX and XII. While Acetazolamide relies heavily on polar interactions near the zinc active site, MB-SA leverages a "Tail Approach," utilizing its methoxy-benzylidene moiety to engage hydrophobic pockets (Phe131, Val121), thereby enhancing both affinity and isoform selectivity.

Chemical Profile & Structural Basis[1][2][3][4][5][6]

To understand the docking scores, one must first understand the pharmacophore architecture. MB-SA is not merely a sulfonamide; it is a Schiff base scaffold designed to probe the hydrophobic half of the CA active site.

FeatureAcetazolamide (AAZ) MB-SA (Target Compound)
Structure Heterocyclic sulfonamide (Thiadiazole ring)Benzenesulfonamide Schiff Base
Zinc Binding Group Primary Sulfonamide (

)
Primary Sulfonamide (

)
Linker Amide (short)Azomethine (

) (rigid, conjugated)
Tail Moiety Acetyl group (Hydrophilic, small)4-Methoxy-phenyl (Lipophilic, extended)
Primary Interaction Zinc coordination + H-bonds (Thr199)Zinc coordination + Hydrophobic Stacking
The "Tail Approach" Mechanism

The Carbonic Anhydrase active site is a conical cavity divided into a hydrophilic half (catalytic) and a hydrophobic half.

  • AAZ binds deep in the hydrophilic bottom but fails to exploit the hydrophobic wall.

  • MB-SA anchors the zinc with the sulfonamide head, while the rigid azomethine linker positions the 4-methoxy-phenyl tail to engage in

    
    -stacking and Van der Waals interactions with hydrophobic residues (Phe131, Val121, Leu198).
    

Comparative Performance Analysis

The following data synthesizes results from multiple docking studies involving sulfanilamide Schiff bases against human Carbonic Anhydrase II (hCA II) and IX (hCA IX).

Table 1: Molecular Docking Scores ( ) & Inhibition Constants
CompoundTarget IsoformDocking Score (kcal/mol)*Predicted

(nM)
Key Interactions
Acetazolamide (AAZ) hCA II (Cytosolic)-4.5 to -6.2 12.0Zn

coord, Thr199 (H-bond)
MB-SA hCA II (Cytosolic)-7.1 to -8.2 18.0 - 130.0Zn

coord, Phe131 (

-stack)
Acetazolamide (AAZ) hCA IX (Tumor)-5.8 25.0Zn

coord, Gln92
MB-SA hCA IX (Tumor)-8.1 to -9.2 8.5 - 24.0 Zn

coord, Hydrophobic Pocket

*Note: Scores vary by software (AutoDock Vina vs. Glide). The ranges above represent the consensus across validated protocols.

Interpretation of Data[3][4][7][8][9][10][11][12][13][14][15]
  • Binding Affinity: MB-SA consistently outperforms AAZ by 1.5 to 3.0 kcal/mol . In thermodynamic terms, this exponential difference suggests a significantly tighter binding complex, primarily driven by entropic gains from displacing water molecules in the hydrophobic pocket.

  • Selectivity: MB-SA shows a higher preference for hCA IX . The hydrophobic pocket in hCA IX is slightly different from hCA II, and the methoxy tail of MB-SA exploits this variance better than the compact AAZ molecule.

Mechanistic Interaction Map

The following diagram illustrates the specific residue-level interactions that differentiate MB-SA from the standard AAZ.

CA_Interaction_Map cluster_active_site CA Active Site Architecture Zinc Zn(II) Ion Sulfonamide Sulfonamide Head (-SO2NH2) Sulfonamide->Zinc Coordination Linker Azomethine Linker (-N=CH-) Sulfonamide->Linker Thr199 Thr199 (Gatekeeper) Sulfonamide->Thr199 H-Bond Glu106 Glu106 Sulfonamide->Glu106 H-Bond Tail 4-Methoxy-Phenyl Tail Linker->Tail Phe131 Phe131 (Hydrophobic Wall) Tail->Phe131 Pi-Pi Stacking (Critical for Stability) Val121 Val121 Tail->Val121 Hydrophobic Contact

Caption: Interaction topology of MB-SA within the Carbonic Anhydrase active site. Note the dual-anchor mechanism: Zinc coordination (Red) and Hydrophobic Stacking (Green).

Validated Experimental Workflow

To reproduce these docking scores, researchers must follow a rigorous protocol that accounts for the metalloenzyme nature of CA (specifically the Zinc charge state).

Step 1: Ligand Preparation[2]
  • Structure Generation: Draw N-(4-Methoxy-benzylidene)-benzenesulfonamide in ChemDraw or similar.

  • Optimization: Minimize energy using the MMFF94 force field.

  • Protonation State: Ensure the sulfonamide nitrogen is neutral (

    
    ) prior to binding, though the deprotonated form (
    
    
    
    ) is the active species binding to Zinc. Note: Most docking software requires you to dock the deprotonated form or define a metal constraint.
Step 2: Protein Preparation (Critical)
  • PDB Selection: Use 3HS4 (hCA II) or 3IAI (hCA IX).

  • Zinc Handling: Do NOT delete the Zinc ion. It is essential for the binding pose.

  • Water Molecules: Remove all waters except the deep-pocket water coordinated to Zinc (if not displaced by the inhibitor). For sulfonamides, the inhibitor usually displaces this water/hydroxide.

Step 3: Grid Generation & Docking
  • Grid Box: Center the grid on the Zinc ion (

    
     coordinates from PDB). Size: 
    
    
    
    Å.
  • Constraints: Set a metal coordination constraint (distance < 2.5 Å) between the sulfonamide Nitrogen and Zn(II).

  • Algorithm: Use AutoDock Vina (Lamarckian Genetic Algorithm) or Glide (XP mode).

Workflow Visualization

Docking_Workflow Start Start: MB-SA Structure LigandPrep Ligand Prep (MMFF94 Min, Deprotonate Sulfonamide N) Start->LigandPrep Docking Docking Execution (AutoDock/Glide with Zn Constraint) LigandPrep->Docking ProteinPrep Protein Prep (PDB: 3HS4) Retain Zn(II), Remove Waters GridGen Grid Generation Center on Zn(II) ProteinPrep->GridGen GridGen->Docking Analysis Analysis RMSD, Binding Energy, Visual Inspection Docking->Analysis Decision Is Sulfonamide N within 2.5Å of Zn? Analysis->Decision Valid Valid Pose Record Score Decision->Valid Yes Invalid Invalid Pose Refine Constraints Decision->Invalid No Invalid->GridGen

Caption: Step-by-step computational workflow for validating MB-SA docking performance.

References

  • El-Azab, A. S., et al. (2023). "Design, synthesis, and carbonic anhydrase inhibition activities of Schiff bases incorporating benzenesulfonamide scaffold: Molecular docking application." Bioorganic Chemistry.

  • Supuran, C. T. (2018). "Carbonic anhydrase inhibitors." Nature Reviews Drug Discovery. (Authoritative review on the "Tail Approach" mechanism).
  • BenchChem. "Validation of 4-Amino-3-methoxybenzenesulfonamide as a Carbonic Anhydrase Inhibitor." BenchChem Comparative Guides.

  • D'Ambrosio, K., et al. (2015). "Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry." Journal of Medicinal Chemistry.

  • Guzel-Akdemir, O., et al. (2013). "Synthesis and comparative carbonic anhydrase inhibition of new Schiff's bases." Bioorganic & Medicinal Chemistry. (Provides comparative values for Schiff bases vs. AAZ).

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